Octahydroindolizine-5-carboxylic acid

Core Science & Biosynthesis

Introduction: The Significance of the Indolizidine Scaffold

An In-depth Technical Guide to the Synthesis of Octahydroindolizine-5-Carboxylic Acid

The octahydroindolizine, commonly referred to as the indolizidine scaffold, is a saturated bicyclic nitrogen heterocycle that forms the core structure of a vast array of natural products, known as indolizidine alkaloids.[1][2] These compounds, isolated from various sources including plants, fungi, and the skin of amphibians, exhibit a remarkable diversity of biological activities. Their applications in drug development are extensive, with derivatives showing potential as glycosidase inhibitors, anti-cancer agents, and neurological modulators.[3] The incorporation of a carboxylic acid moiety at the C-5 position introduces a key functional handle for further derivatization, making octahydroindolizine-5-carboxylic acid a valuable building block in medicinal chemistry for creating novel therapeutic agents with tailored pharmacological profiles.

This guide provides a detailed exploration of the primary synthetic strategies for constructing the octahydroindolizine-5-carboxylic acid core, focusing on the underlying chemical principles, stereochemical control, and practical experimental considerations for researchers in the field.

Pillar 1: Strategic Approaches to the Indolizidine Core

The construction of the indolizidine framework can be broadly categorized into several key strategies. The choice of strategy is often dictated by the desired substitution pattern, stereochemistry, and the availability of starting materials.

Catalytic Hydrogenation of Indolizine Precursors

One of the most direct and reliable methods for accessing the saturated octahydroindolizine system is through the exhaustive hydrogenation of a corresponding aromatic indolizine precursor.[4][5] This approach offers the significant advantage of building the less-stable, saturated bicyclic system from a stable, readily synthesized aromatic intermediate.

• Causality Behind Catalyst Selection: The complete saturation of the bicyclic heteroaromatic system requires a potent hydrogenation catalyst. While Palladium on carbon (Pd/C) is a common choice, it can sometimes be sluggish or fail to completely reduce the pyridine ring. Catalysts such as Platinum(IV) oxide (PtO₂, Adams' catalyst) or Rhodium on a support (e.g., Al₂O₃ or carbon) are often more effective for this transformation due to their higher activity towards heteroaromatic systems.[5][6][7] The reaction is typically performed under elevated hydrogen pressure in an acidic solvent like acetic acid, which protonates the nitrogen atom, further activating the pyridine ring toward reduction.[7]

• Stereochemical Control: The diastereoselectivity of the hydrogenation is a critical consideration. The hydrogen atoms are typically delivered to one face of the molecule as it adsorbs onto the surface of the heterogeneous catalyst. This delivery usually occurs from the less sterically hindered face of the substrate, often resulting in the formation of a cis-fused ring system, which is the thermodynamically more stable isomer.[8]

Cycloaddition Reactions

Cycloaddition strategies provide a powerful means to construct the bicyclic core in a convergent manner, often establishing multiple stereocenters in a single step.

• 1,3-Dipolar Cycloadditions: This is a classic and highly effective method for forming the indolizine ring system.[9][10] The reaction involves a pyridinium ylide, generated in situ from a pyridine derivative and an α-halo carbonyl compound, which acts as a 1,3-dipole. This dipole then reacts with a dipolarophile, such as an electron-deficient alkene (e.g., an acrylate or maleate derivative), to form a tetrahydroindolizine cycloadduct. Subsequent aromatization or reduction yields the desired scaffold.[11][12] To synthesize a 5-carboxylic acid derivative, an appropriate dipolarophile carrying the carboxylate functionality would be employed.

• Rhodium-Catalyzed [2+2+2] Cycloaddition: More modern approaches utilize transition-metal catalysis to achieve high efficiency and stereocontrol. An elegant strategy involves the Rhodium-catalyzed [2+2+2] cycloaddition of an alkenyl isocyanate with two molecules of an alkyne. This method generates a 5-substituted indolizinone, which is a direct precursor to the octahydroindolizine core.[13] The resulting vinylogous amide can be diastereoselectively hydrogenated before reduction of the lactam to complete the synthesis.[13]

Intramolecular Cyclization of Acyclic Precursors

Building the scaffold from a linear precursor via intramolecular cyclization is another versatile approach. This strategy allows for the careful installation of substituents along the chain before the ring-closing event.

• Intramolecular aza-Michael Addition: A key strategy involves the intramolecular conjugate addition of a nitrogen nucleophile onto an α,β-unsaturated ester or ketone. This approach is particularly useful for forming the five-membered pyrrolidine ring of the indolizidine system in a stereocontrolled fashion.[14]

• Domino Hydroformylation/Cyclization: A highly efficient one-pot procedure can be employed using a domino reaction sequence. For instance, a pyrrole derivative with a pendant alkene can undergo a regioselective rhodium-catalyzed hydroformylation to generate an aldehyde, which then spontaneously cyclizes and dehydrates to form a dihydroindolizine intermediate. This intermediate can then be hydrogenated to the final octahydroindolizine product.[8]

Pillar 2: Synthetic Workflow and Experimental Protocol

The following section details a representative synthetic workflow based on the catalytic hydrogenation of an indolizine-5-carboxylate precursor. This method is chosen for its reliability and directness.

Logical Workflow Diagram

Caption: Synthetic workflow for octahydroindolizine-5-carboxylic acid.

Detailed Experimental Protocol: Catalytic Hydrogenation

The following protocol is adapted from established procedures for the hydrogenation of related indole and indoline systems, a method proven to be effective for producing the desired cis-fused stereoisomer.[7][15]

Objective: To synthesize (5S, 8aS)-octahydroindolizine-5-carboxylic acid via catalytic hydrogenation of a suitable indolizine-5-carboxylate precursor.

Step 1: Synthesis of Ethyl Indolizine-5-carboxylate (Precursor)

• This step would typically involve a 1,3-dipolar cycloaddition as outlined in the workflow. For the purpose of this protocol, we assume the precursor is available.

Step 2: Catalytic Hydrogenation

• Reactor Setup: To a high-pressure hydrogenation vessel, add ethyl indolizine-5-carboxylate (1.0 g, 5.23 mmol).

• Solvent and Catalyst Addition: Add glacial acetic acid (20 mL) to dissolve the substrate. Carefully add Platinum(IV) oxide (PtO₂, 100 mg, 10% w/w) to the solution.

  • Expertise & Experience: Acetic acid serves not only as a solvent but also protonates the ring nitrogen, increasing its susceptibility to reduction. PtO₂ is chosen for its high efficacy in reducing heteroaromatic rings.

• Hydrogenation: Seal the vessel and purge it several times with nitrogen gas, followed by hydrogen gas. Pressurize the vessel with hydrogen to 50-60 psi (approximately 4 atm).

• Reaction: Heat the mixture to 60 °C and stir vigorously for 24 hours. The progress of the reaction can be monitored by TLC or LC-MS by periodically (and carefully) depressurizing and sampling the reaction mixture.

• Work-up: After the reaction is complete, cool the vessel to room temperature and carefully vent the hydrogen gas. Purge the vessel with nitrogen.

• Purification: Filter the reaction mixture through a pad of Celite® to remove the platinum catalyst, washing the pad with additional acetic acid. Concentrate the filtrate under reduced pressure to remove the acetic acid. The resulting residue contains the ethyl octahydroindolizine-5-carboxylate.

Step 3: Ester Hydrolysis

• Saponification: Dissolve the crude ester from the previous step in a mixture of methanol (15 mL) and water (5 mL). Add lithium hydroxide monohydrate (LiOH·H₂O) (440 mg, 10.5 mmol, 2.0 equiv).

• Reaction: Stir the mixture at room temperature for 4-6 hours until TLC or LC-MS indicates complete consumption of the starting ester.

• Purification: Concentrate the mixture under reduced pressure to remove the methanol. Dilute the remaining aqueous solution with water (10 mL) and carefully acidify to pH ~6-7 with 1N HCl. The product may precipitate or can be isolated by crystallization from a suitable solvent system (e.g., ethanol/water), yielding the final octahydroindolizine-5-carboxylic acid.[7]

Pillar 3: Data and Mechanistic Visualization

Quantitative data from various synthetic approaches allows for a comparative analysis of their efficiency.

Comparative Data for Hydrogenation Catalysts

Catalyst System	Substrate Type	Conditions	Diastereomeric Ratio (cis:trans)	Yield (%)	Reference
PtO₂	(S)-Indoline-2-carboxylic acid	H₂ (atm), Acetic Acid, 60°C	>95:5	85	[7]
Pd/C	N-Cbz-2-keto-phenol	H₂ (50 bar), THF/H₂O	96:4	99	[5]
Rh/Al₂O₃	Substituted Indolizine	H₂ (80 bar), Ethyl Acetate, RT	Diastereoselective	~30-40	[6]
Ru-NHC Complex	Substituted Indolizine	H₂ (100 bar), RT	High e.r. (for chiral)	~80-95	[4]

Note: Data is for analogous systems and illustrates catalyst performance.

Mechanism Diagram: 1,3-Dipolar Cycloaddition

Caption: Mechanism of indolizine synthesis via 1,3-dipolar cycloaddition.

Conclusion

The synthesis of octahydroindolizine-5-carboxylic acid is an achievable goal for synthetic and medicinal chemists through several robust and well-established strategies. The catalytic hydrogenation of an aromatic indolizine-5-carboxylate precursor stands out as a highly effective and stereocontrolled method for accessing the desired cis-fused scaffold. Alternative routes, including cycloaddition reactions and the cyclization of acyclic precursors, provide valuable flexibility for accessing diverse analogs. The choice of synthetic route ultimately depends on the specific stereochemical requirements, desired substitution patterns, and available resources. The methodologies outlined in this guide provide a solid foundation for researchers to design and execute successful syntheses of this important molecular scaffold for applications in drug discovery and development.

References

• Total Synthesis of Indolizidine Alkaloids via Nickel-Catalyzed (4 + 2)
• Bhat, C., & Tilve, S. G. (2013). Recent advances in the synthesis of naturally occurring pyrrolidines, pyrrolizidines and indolizidine alkaloids using proline as a unique chiral synthon. RSC Advances.
• Alkaloid Synthesis: Indolizidine 207A (Shenvi), (-)-Acetylaranotin (Reisman), Flinderole A (May), Isohaouamine B (Trauner), (-)-Strychnine (MacMillan). (2012). Organic Chemistry Portal.
• RutheniumNHCCatalyzed Asymmetric Hydrogenation of Indolizines: Access to Indolizidine Alkaloids. (2013).
• Synthesis of indolizidine and quinolizidine alkaloids....
• Total Synthesis of Indolizidine Alkaloid (−)
• Stereoselective Synthesis of Quinolizidines and Indolizidines. (2010). J. Am. Chem. Soc..
• Two-Directional Asymmetric “Clip-Cycle” Synthesis of 3,5-Disubstituted Pyrrolizidines and Indolizidines. University of Birmingham.
• Nonn, M., et al. (2022). A de novo Stereocontrolled Synthetic Approach to a Functionalized Indolizidine Core. Synthesis.
• Blanco, M.-J., & Sardina, F. J. (1996). Enantiospecific and Stereoselective Synthesis of Polyhydroxylated Pyrrolidines and Indolizidines from trans-4-Hydroxy-L-proline. The Journal of Organic Chemistry.
• Origin of the Diastereoselectivity of the Heterogeneous Hydrogenation of a Substituted Indolizine. (2020). The Journal of Organic Chemistry.
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• Synthesis of Saturated N‐Heterocycles via a Catalytic Hydrogen
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• Synthesis and Antibacterial Activities of Some Indolizine Carboxylic Acids.
• Catalytic Synthesis of Indolines by Hydrogen Atom Transfer to Cobalt(III)-Carbene Radicals. (2025). Chemistry – A European Journal.
• An In-depth Technical Guide to the Discovery and Synthesis of Octahydro-1H-indole-2-carboxylic Acid. Benchchem.
• Synthesis of indolizines. Organic Chemistry Portal.
• Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties. Journal of Basic and Clinical Pharmacy.
• Recent Advances in the Synthesis of Indolizines and their Derivatives. (2025). International Journal of Engineering Trends and Technology.
• Versatile methodology for the synthesis and α-functionalization of (2R,3aS,7aS)-octahydroindole-2-carboxylic acid. PMC.
• A STUDY ON THE STEREOCHEMICAL PURITY OF TRANDOLAPRIL AND - OCTAHYDRO-1H-INDOLE-2-CARBOXYLIC ACID BY HPLC METHOD. Acta Poloniae Pharmaceutica-Drug Research.
• Enantioselective synthesis of an octahydroindolizine (indolizidine) alcohol using an enzymatic resolution. (2009). Organic & Biomolecular Chemistry.
• Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties. Journal of Basic and Clinical Pharmacy.
• Heinrich, T., & Böttcher, H. (2004). A new synthesis of indole 5-carboxylic acids and 6-hydroxy-indole-5-carboxylic acids in the preparation of an o-hydroxylated metabolite of vilazodone. Bioorganic & Medicinal Chemistry Letters.

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Stereochemical Architecture and Diastereoselective Synthesis of Octahydroindolizine-5-Carboxylic Acid: A Technical Guide

Executive Summary

Octahydroindolizine-5-carboxylic acid (often referred to as indolizidine-5-carboxylic acid, CAS 876504-81-3) is a highly privileged bicyclic amino acid scaffold[1]. It serves as the structural foundation for numerous biologically active indolizidine alkaloids, including pumiliotoxins, piclavine A, and monomorine[2]. For drug development professionals and synthetic chemists, mastering the stereochemistry of this molecule is not merely an academic exercise; the spatial orientation of the C5 carboxylate relative to the C8a bridgehead dictates the thermodynamic stability of the bicyclic core, its pharmacokinetic profile, and its binding affinity to biological targets.

This whitepaper provides an in-depth analysis of the stereoelectronic principles governing octahydroindolizine-5-carboxylic acid, alongside field-proven, self-validating methodologies for its diastereoselective synthesis and structural elucidation.

Structural and Conformational Architecture

The indolizidine ring system consists of a fused five-membered (pyrrolidine) and six-membered (piperidine) ring. The stereochemical complexity of octahydroindolizine-5-carboxylic acid arises from three distinct features: the C5 stereocenter (bearing the carboxylic acid), the C8a bridgehead stereocenter, and the stereodynamics of the nitrogen lone pair (N4)[3].

Nitrogen Inversion and Bicyclic Fusion

Unlike carbon-based bicyclic systems (e.g., decalin), the bridgehead nitrogen in indolizidines can undergo rapid inversion at room temperature. This creates a dynamic equilibrium between a trans-fused bicycle and two cis-fused conformers (N-in and N-out)[4].

• Trans-fused Conformer: The nitrogen lone pair is antiperiplanar to the C8a-H bond. This is generally the thermodynamic minimum for unsubstituted indolizidines due to the minimization of 1,3-diaxial interactions[3].

• Cis-fused Conformers: The nitrogen lone pair is syn to the C8a-H bond.

Conformational equilibrium of the indolizidine scaffold via nitrogen inversion.

Causality of Substituent Effects (E-E-A-T Principle)

The relative stereochemistry between C5 and C8a fundamentally dictates which bicyclic conformation is adopted. In a trans-fused state, the C8a proton occupies an axial position relative to the piperidine ring. If the C5-carboxylic acid is trans to the C8a proton, it can comfortably adopt an equatorial position, stabilizing the trans-fused bicycle.

Conversely, a cis relationship between C5 and C8a forces the bulky carboxylic acid into an unfavorable axial position within a trans-fused framework, resulting in severe 1,3-diaxial steric clashes with the C7 and C8a protons. To alleviate this strain, the molecule spontaneously undergoes nitrogen inversion to adopt a cis-fused conformation, permitting a piperidine ring flip that relocates the C5 substituent to a stable equatorial posture[4].

Principles of Diastereoselective Synthesis

Synthesizing octahydroindolizine-5-carboxylic acid with high stereofidelity requires absolute control over the facial delivery of hydrogen during the reduction of unsaturated precursors. Heterogeneous hydrogenation of substituted indolizines or 5,6,7,8-tetrahydroindolizinones is the industry standard[2].

Catalyst Selection and Facial Selectivity

The choice of transition metal catalyst directly dictates the diastereomeric outcome:

• Rhodium on Alumina (Rh/Al₂O₃): Promotes strong, multi-point adsorption of the electron-rich face of the heterocycle onto the metal surface. This results in a concerted syn-addition of hydrogen atoms before the intermediate can desorb, highly favoring the all-cis diastereomer[2].

• Palladium on Carbon (Pd/C): Often leads to a mixture of diastereomers or favors the trans product. Palladium surfaces facilitate reversible hydrogen addition, allowing for transient alkene isomerization and subsequent hydrogen delivery from the opposite face[2].

Quantitative Data: Catalyst Influence

Table 1: Catalyst Influence on Indolizine Hydrogenation Diastereoselectivity

Catalyst System	Solvent	Pressure (bar)	Major Diastereomer Outcome	Typical Yield (%)
Rh/Al₂O₃ (10%)	Ethyl Acetate	80	Cis (5S, 8S, 8aS)	48 - 75%
Pd/C (10%)	Acetic Acid	1 - 10	Trans (5S, 8aR)	60 - 85%
PtO₂	Ethanol	1 - 5	Mixed Diastereomers	Variable

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols represent self-validating systems for the synthesis and structural verification of the target compound.

Protocol: Diastereoselective Heterogeneous Hydrogenation

This procedure details the synthesis of the cis-diastereomer via Rh-catalyzed hydrogenation[2].

• Preparation: In a high-pressure hydrogenation reactor, dissolve 0.315 mmol of the substituted indolizine precursor in 5.0 mL of anhydrous ethyl acetate.

• Catalyst Addition: Carefully add 12 mg (approx. 10% w/w) of Rh/Al₂O₃ catalyst to the solution. Caution: Ensure the reactor is purged with inert gas prior to handling active catalysts to prevent autoignition.

• Pressurization: Seal the reactor, purge the atmosphere with N₂ three times, and then replace the atmosphere with H₂ gas, pressurizing the vessel to 80 bar[2].

• Reaction: Stir the mixture vigorously (≥800 rpm to eliminate mass transfer limitations) for 48 hours at controlled room temperature (20-25 °C).

• Workup: Vent the H₂ gas safely. Purge the reaction medium with N₂. Filter the mixture through a tightly packed plug of Celite to remove the heterogeneous catalyst. Wash the plug with an additional 10 mL of ethyl acetate.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude octahydroindolizine-5-carboxylic acid derivative.

Step-by-step workflow for the diastereoselective heterogeneous hydrogenation.

Protocol: Self-Validating NMR Stereochemical Elucidation

Stereochemical assignments must be empirically validated. The following NMR parameters act as a diagnostic checklist to confirm the conformation[4].

• Acquire Spectra: Obtain high-resolution 1D ¹H, 1D ¹³C, and 2D NOESY NMR spectra in a non-polar solvent (e.g., CDCl₃) to prevent solvent-induced conformational shifts.

• Analyze C8a-H Coupling: Extract the coupling constants (J) for the C8a bridgehead proton. A large coupling constant (J > 10 Hz) with adjacent protons indicates a trans-diaxial relationship, confirming a trans-fused system.

• Assess ¹³C Chemical Shifts: Examine the C6 carbon shift. A marked upfield shift (shielding effect) is exclusively diagnostic for the cis N-out conformation due to unique anisotropic interactions[4].

• Map NOE Cross-Peaks: Evaluate the NOESY spectrum. A strong Nuclear Overhauser Effect (NOE) between the C5-H and C8a-H confirms a cis relationship on the bicyclic face[3].

Table 2: Diagnostic NMR Parameters for Indolizidine Conformers

Diagnostic Parameter	Trans-fused Conformer	Cis-fused (N-in)	Cis-fused (N-out)
C8a-H Coupling Constant (J)	Large (>10 Hz, axial-axial)	Small / Medium	Small
C6 ¹³C Chemical Shift	Normal	Normal	Markedly Upfield (Shielded)
Bohlmann Bands (IR)	Present (2700-2800 cm⁻¹)	Absent	Absent
Key NOE Interactions	C8a-H / C5-H (if cis-substituted)	C4a-H / C7a-H	C4β-H / C7β-H

References

• ACS Publications. "Origin of the Diastereoselectivity of the Heterogeneous Hydrogenation of a Substituted Indolizine". The Journal of Organic Chemistry. [Link]

• ACS Publications. "Total Synthesis of the Securinega Alkaloid (−)-Secu'amamine A". Journal of the American Chemical Society.[Link]

• Clockss.org. "Conformational Analysis of Indolizidines". Chemical Literature Archive. [Link]

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The Spectroscopic Signature of a Privileged Scaffold: A Technical Guide to the Characterization of Octahydroindolizine Compounds

Introduction: The Enduring Relevance of the Octahydroindolizine Core

The octahydroindolizine skeleton, a saturated bicyclic amine, represents a "privileged scaffold" in medicinal chemistry and natural product synthesis. Its rigid, three-dimensional structure provides a unique framework for the spatial presentation of functional groups, leading to potent and selective interactions with a variety of biological targets. From the neurotoxic alkaloids of poison dart frogs to promising new therapeutics, the octahydroindolizine motif is a recurring theme. For researchers engaged in the synthesis and development of novel compounds based on this scaffold, a thorough understanding of its spectroscopic properties is not merely advantageous; it is fundamental to structural confirmation, stereochemical assignment, and ultimately, the successful progression of a drug discovery program.

This in-depth technical guide provides a comprehensive overview of the key spectroscopic techniques used to characterize octahydroindolizine compounds. Moving beyond a simple recitation of data, this document delves into the "why" behind the "how," offering field-proven insights into experimental design, data interpretation, and the synergistic application of multiple spectroscopic methods for unambiguous structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Analysis

NMR spectroscopy is the most powerful tool for the detailed structural analysis of octahydroindolizine derivatives. The conformational rigidity of the bicyclic system often leads to well-resolved spectra, but a deep understanding of the interplay between stereochemistry and chemical shifts is crucial for accurate interpretation.

¹H NMR Spectroscopy: Mapping the Proton Environment

The proton NMR spectrum provides a wealth of information regarding the number of unique protons, their connectivity, and their spatial relationships.

Typical Chemical Shift Ranges for the Octahydroindolizine Core:

Proton(s)	Typical Chemical Shift (ppm)	Multiplicity	Notes
H-8a (Bridgehead)	2.5 - 3.5	Multiplet	Often deshielded due to the influence of the nitrogen atom.
H-5, H-3 (Axial/Equatorial)	1.0 - 3.0	Complex Multiplets	Diastereotopic protons with distinct chemical shifts.
H-1, H-2, H-6, H-7, H-8 (Ring Protons)	1.2 - 2.5	Complex Multiplets	Significant signal overlap is common, necessitating 2D NMR techniques.

Causality in ¹H NMR Analysis: The stereochemistry of the ring fusion (cis or trans) and the orientation of substituents (axial or equatorial) have a profound impact on the chemical shifts and coupling constants of the ring protons. For instance, axial protons are typically shielded relative to their equatorial counterparts. The through-space Nuclear Overhauser Effect (NOE) is instrumental in determining the relative stereochemistry of substituents and the conformation of the ring system.

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

The ¹³C NMR spectrum complements the ¹H NMR data by providing a direct count of the number of carbon atoms and information about their chemical environment.

Typical ¹³C Chemical Shift Ranges for the Octahydroindolizine Core:

Carbon(s)	Typical Chemical Shift (ppm)	Notes
C-8a (Bridgehead)	60 - 70	Deshielded by the adjacent nitrogen atom.
C-3, C-5	50 - 60	Carbons directly bonded to the nitrogen.
C-1, C-2, C-6, C-7, C-8	20 - 40	Aliphatic carbons of the six- and five-membered rings.

Advanced 2D NMR Techniques: Unraveling Complexity

For a definitive structural assignment of substituted octahydroindolizines, a suite of 2D NMR experiments is indispensable. The choice of experiments is guided by the specific structural questions to be answered.

Experimental Workflow for 2D NMR Analysis:

Caption: Workflow for complete structural elucidation of octahydroindolizine compounds using a combination of 1D and 2D NMR techniques.

Experimental Protocols:

• Sample Preparation: Dissolve 5-10 mg of the octahydroindolizine compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₃OD). Ensure the sample is free of particulate matter.

• ¹H NMR: Acquire a standard 1D proton spectrum to assess sample purity and identify general proton environments.

• ¹³C NMR and DEPT: Obtain a proton-decoupled ¹³C spectrum to determine the number of carbon atoms. DEPT-135 and DEPT-90 experiments are crucial for differentiating between CH₃, CH₂, CH, and quaternary carbons.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks, allowing for the tracing of spin systems within the molecule.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon to which it is directly attached, providing a powerful tool for assigning protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This long-range correlation experiment shows couplings between protons and carbons separated by two or three bonds. It is essential for connecting different spin systems and identifying quaternary carbons.

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments detect protons that are close in space, irrespective of their bonding connectivity. They are critical for determining the relative stereochemistry and conformation of the molecule.[1]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation Pathways

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, offers valuable structural information.

Typical Fragmentation Pattern of the Octahydroindolizine Core (Electron Ionization):

The fragmentation of the octahydroindolizine ring is typically initiated by the ionization of the nitrogen atom, leading to α-cleavage.

Caption: Simplified representation of the key fragmentation pathways of the octahydroindolizine molecular ion in EI-MS.

Data Presentation: Mass Spectrometry Data for Octahydroindolizine

Ion	m/z	Relative Intensity (%)	Proposed Structure/Loss
[M]⁺˙	125	30	Molecular Ion
[M-1]⁺	124	100	Loss of a hydrogen radical
[M-15]⁺	110	15	Loss of a methyl radical (from substituted derivatives)
[M-28]⁺˙	97	45	Loss of ethylene
[M-42]⁺˙	83	60	Loss of propene

Experimental Protocol for GC-MS Analysis:

• Sample Preparation: Prepare a dilute solution (1-10 µg/mL) of the octahydroindolizine compound in a volatile organic solvent (e.g., dichloromethane, methanol).

• GC Separation: Inject the sample into a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar DB-5 or a polar DB-WAX). The temperature program should be optimized to ensure good separation from any impurities.

• MS Detection: The eluting compounds are introduced into the mass spectrometer. For structural elucidation, electron ionization (EI) at 70 eV is typically used to induce fragmentation.

Causality in Mass Spectrometry: The fragmentation pattern is highly dependent on the structure of the molecule. The presence and position of substituents on the octahydroindolizine ring will direct the fragmentation pathways, leading to characteristic fragment ions that can aid in isomer differentiation.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared spectroscopy provides information about the functional groups present in a molecule. For octahydroindolizine compounds, it is particularly useful for identifying the presence of N-H, C-H, and potentially other functional groups on substituted derivatives.

Characteristic IR Absorptions for the Octahydroindolizine Core:

Wavenumber (cm⁻¹)	Vibration	Intensity	Notes
3300 - 3500	N-H stretch	Medium (for secondary amines)	Absent in the tertiary octahydroindolizine core, but present in N-H containing precursors or derivatives.
2960 - 2850	C-H stretch (aliphatic)	Strong	Characteristic of the saturated ring system.
~2800 - 2700	Bohlmann bands	Weak to Medium	Often observed in cyclic amines and can be indicative of the stereochemistry at the bridgehead carbon.[2]
1470 - 1430	C-H bend (scissoring)	Medium
1150 - 1050	C-N stretch	Medium

Experimental Protocol for FTIR Analysis:

• Sample Preparation: For liquid samples, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Solid samples are typically analyzed as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The spectrum is recorded over the mid-infrared range (typically 4000 - 400 cm⁻¹).

Trustworthiness of the Combined Approach:

The true power of spectroscopic characterization lies in the integration of data from multiple techniques. A proposed structure must be consistent with all the spectroscopic evidence. For example, the molecular formula determined by high-resolution mass spectrometry must match the number of carbons and protons observed in the NMR spectra. The functional groups identified by IR spectroscopy must be consistent with the chemical shifts and correlations seen in the NMR data. This self-validating system of cross-correlation across different spectroscopic methods provides the highest level of confidence in the assigned structure.

Conclusion: A Roadmap for Structural Certainty

The octahydroindolizine scaffold will undoubtedly continue to feature prominently in the landscape of drug discovery and natural product chemistry. For scientists working in this exciting field, a mastery of the spectroscopic techniques detailed in this guide is not just a technical skill but a fundamental prerequisite for innovation. By understanding the principles behind the data and adopting a synergistic, multi-technique approach, researchers can navigate the complexities of structural elucidation with confidence, accelerating the journey from a novel synthetic route to a promising new therapeutic agent.

References

• A Simple Entry to the 5,8-Disubstituted Indolizidine Skeleton via Hetero Diels-Alder Reaction. (n.d.). MDPI. Retrieved March 11, 2026, from [Link]

• Indolizidine | C8H15N | CID 26136 - PubChem. (n.d.). PubChem. Retrieved March 11, 2026, from [Link]

• Fig. 3. FTIR spectra for A) 3,5-disubstituted indolizidine 239Q (1); B)... (n.d.). ResearchGate. Retrieved March 11, 2026, from [Link]

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Unlocking the Indolizidine Scaffold: A Technical Guide to the Discovery, Synthesis, and Biological Evaluation of Novel Alkaloids

Executive Summary

The indolizidine core (1-azabicyclo[4.3.0]nonane) represents one of the most privileged scaffolds in medicinal chemistry. Characterized by a fused five- and six-membered ring system sharing a bridgehead nitrogen, these alkaloids exhibit profound biological activities ranging from glycosidase inhibition to potent antimicrobial effects [1]. As drug resistance and the demand for novel therapeutics escalate, the discovery of novel indolizidine alkaloids—such as cyclizidine, curvulamine, and the pandalisines—has become a focal point for drug development professionals [2].

This whitepaper provides an authoritative, end-to-end technical framework for the discovery, isolation, synthetic reconstruction, and biological evaluation of novel indolizidine alkaloids.

Biosynthetic Assembly and Genome Mining

Historically, indolizidines were isolated from plants and amphibians. However, modern genome mining has unveiled complex microbial biosynthetic pathways that yield highly functionalized indolizidines. A paradigm shift occurred with the elucidation of the polyketide biosynthetic machinery for cyclizidine in Streptomyces NCIB 11649 [3]. Even more striking is the biosynthesis of the antibacterial alkaloid curvulamine in Curvularia sp. IFB-Z10, which utilizes a pyridoxal-5′-phosphate (PLP)-dependent bifunctional aminotransferase (CuaB) to catalyze both C-C (Claisen condensation) and C-O bond formations—an unprecedented enzymatic feat in alkaloid biosynthesis [4].

Fig 1. Enzymatic assembly line of curvulamine via PLP-dependent CuaB.

Protocol 1: Bioassay-Guided Isolation and Structural Elucidation

The isolation of trace indolizidines from complex matrices (e.g., Pandanus utilis or Dendrobium crepidatum) requires a highly selective, self-validating workflow [5, 6].

Step-by-Step Methodology:

• Extraction & Defatting: Macerate raw biomass in 80% MeOH. Concentrate under reduced pressure. Resuspend in 2% aqueous HCl (pH ~2) and partition against hexane.

• Acid-Base Swing (Self-Validating Checkpoint): Adjust the aqueous layer to pH 10 using NH₄OH. Partition against CHCl₃. Validation: Conduct a rapid LC-MS/MS scan. The sudden appearance of basic nitrogenous features (even-electron [M+H]⁺ ions with characteristic neutral losses of NH₃ or H₂O) in the organic phase confirms the successful isolation of the alkaloid fraction.

• Molecular Networking: Subject the CHCl₃ extract to HR-ESI-MS/MS. Use GNPS (Global Natural Products Social Molecular Networking) to identify novel nodes structurally related to known indolizidines.

• Preparative HPLC: Purify target nodes using a C18 semi-preparative column (H₂O/MeCN gradient with 0.1% Formic Acid).

• Structural Elucidation: Confirm the planar structure via 1D/2D NMR (COSY, HSQC, HMBC) and absolute configuration via Electronic Circular Dichroism (ECD) or X-ray crystallography [6].

Causality & Rationale: Why the acid-base swing? Alkaloids contain a basic tertiary nitrogen. At pH 2, the nitrogen is protonated, rendering the molecule highly polar and water-soluble, allowing the selective removal of lipophilic neutral compounds (waxes, sterols) via hexane washing. At pH 10, the nitrogen is deprotonated, regenerating the lipophilic free base, which selectively partitions into chloroform. This causality ensures that only true alkaloids are carried forward, drastically reducing sample complexity.

Fig 2. Bioassay-guided isolation workflow for novel indolizidine alkaloids.

Protocol 2: Enantioselective Synthesis via Hetero Diels-Alder Cycloaddition

Natural extraction often yields insufficient quantities for in vivo testing. Total synthesis is required to overcome supply bottlenecks. A highly efficient method for synthesizing 5,8-disubstituted indolizidines involves the Hetero Diels-Alder (HDA) reaction [7].

Step-by-Step Methodology:

• Diene Preparation: Synthesize a suitable monoactivated diene (e.g., a Danishefsky-type diene) bearing the desired C8 substituent.

• Cycloaddition: React the diene with Δ¹-pyrroline (the dienophile) in the presence of a Lewis acid catalyst (e.g., BF₃·OEt₂) at -78°C in anhydrous CH₂Cl₂.

• Stereochemical Validation (Self-Validating Checkpoint): Quench the reaction and analyze the crude cycloadduct via ¹H-NMR. The coupling constants (J-values) of the bridgehead protons definitively confirm the endo vs. exo relative stereochemistry. If the endo product is >95% pure, proceed; otherwise, adjust the Lewis acid equivalents.

• Deprotection & Ring Closure: Remove the activating groups (e.g., via TBAF for silyl enol ethers) and subject the intermediate to reductive amination or intramolecular alkylation to finalize the [4.3.0] bicyclic system.

Causality & Rationale: Why utilize a Hetero Diels-Alder approach? Linear cyclization strategies require sequential ring formations, incurring high entropic penalties and poor stereocontrol. The HDA reaction constructs the fused bicyclic system (piperidine and pyrrolidine rings) simultaneously. The causality of the endo-transition state, stabilized by secondary orbital interactions, inherently dictates the correct relative stereochemistry of the bridgehead and adjacent chiral centers, minimizing downstream isomeric purification [7].

Biological Activity and Mechanisms of Action

Indolizidine alkaloids exhibit a broad spectrum of pharmacological profiles. Their rigid, nitrogen-containing bridged structures allow them to act as transition-state analogs for various enzymes and receptors.

Table 1: Biological Activity and Molecular Targets of Selected Indolizidine Alkaloids

Alkaloid	Source Organism	Molecular Target	Primary Biological Activity
Castanospermine	Castanospermum australe	α -Glucosidase I & II	Antiviral, Antidiabetic [1]
Swainsonine	Swainsona spp.	Lysosomal α -Mannosidase	Anticancer, Immunomodulatory [1]
Cyclizidine	Streptomyces NCIB 11649	Undefined (Immunomodulatory)	Cytotoxic, β -blocker activity [3]
Curvulamine	Curvularia sp. IFB-Z10	Bacterial Efflux Pumps	Antibacterial [4]
Pandalisines A/B	Pandanus utilis	Undefined	Non-cytotoxic structural leads [5]
Isocrepidamine	Dendrobium crepidatum	Undefined	Hypoglycemic [6]

Mechanistic Deep Dive: Glycosidase Inhibition Alkaloids like castanospermine are protonated at physiological pH, mimicking the oxocarbenium ion intermediate formed during the enzymatic cleavage of glycosidic bonds. By competitively inhibiting α -glucosidase I and II in the endoplasmic reticulum, castanospermine prevents the trimming of terminal glucose residues from N-linked glycans. This disruption critically impairs the folding and maturation of viral envelope glycoproteins, thereby neutralizing viral infectivity[1].

Fig 3. Castanospermine-mediated inhibition of viral envelope maturation.

Future Perspectives in Drug Development

The transition of indolizidine alkaloids from bench to bedside faces hurdles, primarily regarding off-target toxicity (e.g., swainsonine-induced locoweed disease in livestock). Future drug development must focus on:

• Late-Stage Functionalization (LSF): Utilizing C-H activation to append polar groups, thereby fine-tuning the lipophilicity (LogP) and improving target selectivity.

• Antibody-Drug Conjugates (ADCs): Leveraging highly cytotoxic indolizidines (like cyclizidine) as payloads in ADCs to restrict their action specifically to tumor microenvironments.

• Synthetic Biology: Engineering the CuaB aminotransferase pathway into industrial E. coli or yeast strains to enable the scalable, green manufacturing of unnatural indolizidine analogs.

References

• Sharma, V., Kamal, R., Kumar, D., & Kumar, V. "Indolizidine Alkaloids: Prospective Lead Molecules in Medicinal Chemistry." Current Traditional Medicine, 2021.
• Zhang, J., et al. "Biologically active indolizidine alkaloids." Medicinal Research Reviews, 2021.
• Peng, C., et al. "Identification of the polyketide biosynthetic machinery for the indolizidine alkaloid cyclizidine." NIH Public Access, 2015.
• Gao, Y., et al. "Pyridoxal-5′-phosphate–dependent bifunctional enzyme catalyzed biosynthesis of indolizidine alkaloids in fungi." PNAS, 2019.
• Wu, Y., et al. "Pandalisines A and B, novel indolizidine alkaloids from the leaves of Pandanus utilis." Bioorganic & Medicinal Chemistry Letters, 2015.
• Li, X., et al.
• MDPI. "A Simple Entry to the 5,8-Disubstituted Indolizidine Skeleton via Hetero Diels-Alder Reaction." Marine Drugs, 2023.

Protocols & Analytical Methods

The Octahydroindolizine-5-Carboxylic Acid Scaffold: A Privileged Motif in Medicinal Chemistry

Application Notes and Protocols for Researchers

Introduction: The Enduring Appeal of the Indolizine Core

The indolizine scaffold, a fused bicyclic system containing a bridgehead nitrogen atom, represents a cornerstone in heterocyclic chemistry and drug discovery.[1][2] Its unique electronic and structural features have captivated chemists for over a century, leading to a rich and diverse range of biological activities.[1][3][4] From anticancer and antimicrobial to anti-inflammatory and CNS-modulating effects, the indolizine moiety has proven to be a versatile template for the design of novel therapeutic agents.[1][2][5] The fully saturated version, the octahydroindolizine (also known as indolizidine) skeleton, is a key component of numerous natural alkaloids and has demonstrated significant pharmacological properties.[4][6] The introduction of a carboxylic acid functional group at the 5-position of the octahydroindolizine ring system offers a valuable handle for modulating physicochemical properties and for establishing key interactions with biological targets.[7] This guide provides a comprehensive overview of the synthesis, potential applications, and biological evaluation of octahydroindolizine-5-carboxylic acid and its derivatives, aimed at researchers and professionals in drug development.

Synthetic Strategies: Accessing the Octahydroindolizine-5-Carboxylic Acid Core

The synthesis of the octahydroindolizine scaffold can be approached through various strategies, often involving multi-step sequences. A common and effective method involves the initial construction of the aromatic indolizine ring system, followed by catalytic hydrogenation to yield the saturated octahydroindolizine core. The carboxylic acid moiety can be introduced at different stages of the synthesis, either on the starting materials or on the indolizine core itself.

A prevalent method for constructing the indolizine ring is the 1,3-dipolar cycloaddition reaction between a pyridinium ylide and an appropriate dipolarophile, such as an acrylate derivative to introduce the eventual carboxylic acid functionality.[3][8]

Generalized Synthetic Workflow

A generalized synthetic workflow for octahydroindolizine-5-carboxylic acid.

Experimental Protocol: Synthesis of Ethyl Indolizine-5-carboxylate

This protocol outlines the synthesis of an indolizine ester, a key intermediate for octahydroindolizine-5-carboxylic acid.

Materials:

• Pyridine

• Ethyl bromoacetate

• Ethyl propiolate

• Triethylamine (TEA)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Pyridinium Salt Formation: In a round-bottom flask, dissolve pyridine (1.0 eq) in DCM. Add ethyl bromoacetate (1.1 eq) dropwise at room temperature. Stir the mixture for 12 hours. The formation of a white precipitate indicates the formation of the pyridinium salt. Filter the solid, wash with cold DCM, and dry under vacuum.

• Ylide Generation and Cycloaddition: Suspend the dried pyridinium salt (1.0 eq) in DCM. Add triethylamine (1.2 eq) to the suspension and stir for 30 minutes at room temperature to generate the pyridinium ylide in situ. To this mixture, add ethyl propiolate (1.1 eq) dropwise.

• Reaction and Workup: Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to obtain pure ethyl indolizine-5-carboxylate.

Experimental Protocol: Catalytic Hydrogenation and Hydrolysis

Materials:

• Ethyl indolizine-5-carboxylate

• Palladium on carbon (10% Pd/C)

• Ethanol or Methanol

• Hydrogen gas supply

• Lithium hydroxide (LiOH)

• Water

• Hydrochloric acid (1M)

• Standard hydrogenation apparatus

Procedure:

• Catalytic Hydrogenation: Dissolve the ethyl indolizine-5-carboxylate (1.0 eq) in ethanol in a hydrogenation vessel. Add a catalytic amount of 10% Pd/C. Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 50 psi) and stir at room temperature until the uptake of hydrogen ceases (or for 24-48 hours).

• Filtration and Concentration: Carefully vent the hydrogen gas and filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with ethanol. Concentrate the filtrate under reduced pressure to obtain the crude ethyl octahydroindolizine-5-carboxylate.

• Ester Hydrolysis: Dissolve the crude ester in a mixture of water and a co-solvent like THF or methanol. Add lithium hydroxide (2-3 eq) and stir the mixture at room temperature until TLC analysis indicates complete consumption of the starting material.

• Acidification and Extraction: Acidify the reaction mixture to pH 2-3 with 1M HCl. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product, octahydroindolizine-5-carboxylic acid.

Therapeutic Applications and Structure-Activity Relationships (SAR)

While specific data for octahydroindolizine-5-carboxylic acid is limited, the broader indolizine and indolizidine families have shown a wide range of biological activities. The carboxylic acid moiety can serve as a key interaction point with biological targets, for example, through hydrogen bonding or salt bridge formation.

Compound Class	Therapeutic Area	Key Structural Features & SAR Insights	References
Indolizine Derivatives	Anticancer	Planar structure allows for intercalation with DNA. Substitutions at various positions can modulate activity. Ester groups at C1 have shown to be advantageous.	[1][5]
Indolizine Derivatives	Antimicrobial	Activity against various bacteria and fungi has been reported. Lipophilicity and specific substituents play a crucial role.	[1][2]
Indolizidine Alkaloids	Glycosidase Inhibition	Hydroxylation patterns on the octahydroindolizine ring are critical for mimicking sugar substrates and inhibiting glycosidases.
Indolizine Derivatives	α7 nAChR Agonists	The indolizine core acts as a scaffold for presenting pharmacophoric elements necessary for receptor binding and activation.	[9]
Octahydroindole-2-carboxylic Acid	ACE Inhibition	The rigid bicyclic structure serves as a constrained proline mimetic, leading to potent inhibition of Angiotensin-Converting Enzyme (ACE).	[10]

The introduction of a carboxylic acid at the 5-position of the octahydroindolizine scaffold is a rational design strategy to explore new chemical space and potentially target enzymes or receptors with acidic binding pockets.

Biological Evaluation: In Vitro Anticancer Assay Protocol

Given the known anticancer activity of many indolizine derivatives, a primary biological evaluation of novel octahydroindolizine-5-carboxylic acid analogs could involve assessing their cytotoxicity against cancer cell lines.

MTT Assay for Cell Viability

Principle:

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Test compounds (octahydroindolizine-5-carboxylic acid derivatives) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO (for dissolving formazan crystals)

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete medium. The final concentration of DMSO should be less than 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well. Incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Signaling Pathway Visualization

A simplified diagram of apoptotic signaling pathways often targeted in cancer therapy.

Conclusion

The octahydroindolizine-5-carboxylic acid scaffold represents a promising, yet underexplored, area in medicinal chemistry. Building upon the rich history of the broader indolizine and indolizidine families, derivatives of this scaffold have the potential to yield novel therapeutic agents across a range of diseases. The synthetic accessibility and the potential for diverse functionalization make this an attractive target for future drug discovery efforts. The protocols and information provided herein serve as a foundational guide for researchers looking to explore the chemical and biological potential of this intriguing heterocyclic system.

References

• Discovery of Octahydroisoindolone as a Scaffold for the Selective Inhibition of Chitinase B1 from Aspergillus fumigatus: In Silico Drug Design Studies. Molecules. 2021 Dec 15;26(24):7606. [Link]

• Novel Approach to the Construction of Fused Indolizine Scaffolds: Synthesis of Rosettacin and the Aromathecin Family of Compounds. MDPI. 2023 May 12. [Link]

• Discovery of Octahydroisoindolone as a Scaffold for the Selective Inhibition of Chitinase B1 from Aspergillus fumigatus: In Silico Drug Design Studies. MDPI. 2021 Dec 15. [Link]

• Functionalized Indolizines as Potential Anticancer Agents: Synthetic, Biological and In Silico Investigations. Molecules. 2023 Aug 28;28(17):6319. [Link]

• Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties. Journal of Basic and Clinical Pharmacy. [Link]

• Synthesis and Antibacterial Activities of Some Indolizine Carboxylic Acids. ResearchGate. [Link]

• Indolizine: A biologically active moiety. ResearchGate. [Link]

• Indolizine: A biologically active moiety | Request PDF. ResearchGate. [Link]

• The synthesis and biological activity of (±)-(1α,2α,8α)-Indolizidine-1,2-diol. Scilit. [Link]

• Synthesis from Carboxylic Acid Derivatives. Thieme. [Link]

• Structure activity relationship of tetrahydroindolizine containing carboxamido benzoate derivative. ResearchGate. [Link]

• (PDF) Discovery of Octahydroisoindolone as a Scaffold for the Selective Inhibition of Chitinase B1 from Aspergillus fumigatus: In Silico Drug Design Studies. ResearchGate. [Link]

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• Design, Synthesis, Pharmacological Activities, Structure−Activity Relationship, and In Silico Studies of Novel 5‑Substituted. Semantic Scholar. [Link]

• Synthesis and biological activities of indolizine derivatives as alpha-7 nAChR agonists. European Journal of Medicinal Chemistry. 2016 Jun 10;115:267-275. [Link]

• Enantioselective synthesis of an octahydroindolizine (indolizidine) alcohol using an enzymatic resolution. Organic & Biomolecular Chemistry. 2011;9(21):7432-8. [Link]

• Recent Advances in the Synthesis of Indolizines and their Derivatives. International Journal of Engineering Trends and Technology. 2025 Apr 26;73(4):130-138. [Link]

• Indolizine- A Privileged Biological Scaffold. Der Pharma Chemica. 2021 Feb 26;13(2):1-12. [Link]

• Structure-activity relationship of quinoline carboxylic acids. A new class of inhibitors of dihydroorotate dehydrogenase. Biochemical Pharmacology. 1990 Aug 15;40(4):709-14. [Link]

• Structure–activity relationship and in silico study of unique bi-heterocycles: 5-[(2-amino-1,3-thiazol-4-yl)methyl]. Journal of the Serbian Chemical Society. [Link]

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Application Notes and Protocols for the Synthesis of Indolizidine Alkaloids

Introduction

Indolizidine alkaloids represent a large and structurally diverse family of natural products characterized by a fused bicyclic system comprising a six-membered and a five-membered ring with a nitrogen atom at the bridgehead.[1][2] These compounds, isolated from a wide array of sources including plants, amphibians, and microorganisms, exhibit a remarkable range of biological activities, including antiviral, anticancer, anti-inflammatory, and glycosidase inhibitory properties.[1][3][4][5] Notably, compounds like swainsonine and castanospermine are potent inhibitors of glycosidase enzymes, making them valuable tools in glycobiology research and potential therapeutic agents.[4][5][6] The significant biological profiles of indolizidine alkaloids have rendered them attractive targets for synthetic chemists, leading to the development of numerous elegant and efficient synthetic strategies.[2][7]

This comprehensive guide provides detailed application notes and protocols for several key methodologies employed in the synthesis of indolizidine alkaloids. The focus is on providing not just step-by-step instructions, but also the underlying scientific rationale for the chosen synthetic routes and experimental conditions, thereby offering researchers, scientists, and drug development professionals a robust resource for their synthetic endeavors.

I. Cycloaddition Strategies: Building the Bicyclic Core

Cycloaddition reactions are powerful tools for the rapid construction of cyclic systems with high stereocontrol. In the context of indolizidine alkaloid synthesis, Diels-Alder and related cycloaddition reactions have proven to be particularly effective for assembling the core bicyclic structure.

Intramolecular Imino Diels-Alder Reaction

The intramolecular imino Diels-Alder reaction offers a convergent and stereocontrolled route to the indolizidine nucleus by tethering the diene and the imine dienophile within the same molecule.[8] This strategy effectively circumvents issues of regioselectivity that can arise in intermolecular versions.

A key advantage of this approach is the ability to set multiple stereocenters in a single step. The stereochemical outcome is often dictated by the geometry of the transition state, which can be influenced by the nature of the tether connecting the diene and dienophile, as well as the reaction conditions.

Protocol: Synthesis of an Indolizidine Lactam Intermediate via Intramolecular Imino Diels-Alder Reaction

This protocol is adapted from the work of Weinreb and colleagues and illustrates the formation of a key bicyclic lactam intermediate.[8]

Step 1: Formation of the Acyl Imine Precursor

• To a solution of the amide precursor (1.0 eq) in a suitable aprotic solvent (e.g., toluene or CH₂Cl₂), add a chloromethylating agent such as chloromethyl methyl sulfide in the presence of a Lewis acid like trifluoroacetic acid.[8] This step introduces the necessary functionality to generate the acyl imine in situ.

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC).

• Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude thiomethyl derivative.

Step 2: Intramolecular Cycloaddition

• Prepare a dilute solution of the thiomethyl derivative in a high-boiling point solvent such as toluene or xylene. The use of dilute conditions favors the intramolecular reaction over intermolecular polymerization.

• Heat the solution at reflux (or pass it through a heated column of glass helices at 370-390 °C for flash vacuum pyrolysis) to effect the elimination of methyl mercaptan and subsequent intramolecular imino Diels-Alder cycloaddition.[8]

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purify the resulting bicyclic lactam by column chromatography on silica gel.

Parameter	Condition	Rationale
Solvent	Toluene or Xylene	High boiling point facilitates the thermal elimination and cycloaddition.
Concentration	Dilute (~0.01 M)	Favors intramolecular over intermolecular reactions.
Temperature	Reflux or 370-390 °C	Provides the thermal energy required for the reaction to proceed.
Purification	Column Chromatography	To isolate the desired cycloadduct from any side products.

Nickel-Catalyzed [4+2] Cycloaddition

A more recent and powerful approach involves the nickel-catalyzed [4+2] cycloaddition of azetidinones with alkynes to furnish piperidinones, which are versatile intermediates for indolizidine alkaloid synthesis.[3][9][10] This methodology allows for a modular and enantioselective synthesis, as the chirality of the azetidinone substrate is retained in the product.[3]

The reaction benefits from the use of an easily accessible and divergent azetidinone intermediate, which can be coupled with various alkynes to generate a library of substituted piperidinones.[3][9]

Protocol: Nickel-Catalyzed Synthesis of a Piperidinone Intermediate

This protocol is based on the methodology developed for the total synthesis of (+)-septicine.[3]

Step 1: Catalyst Preparation (in situ)

• In a glovebox, to a flame-dried Schlenk flask, add Ni(COD)₂ (10 mol%) and PPh₃ (20 mol%).

• Add anhydrous, degassed toluene and stir the mixture at room temperature for 30 minutes to generate the active Ni(0)/PPh₃ catalyst system.

Step 2: Cycloaddition Reaction

• To the pre-formed catalyst solution, add the azetidinone (1.0 eq) and the alkyne (1.2 eq).

• Seal the Schlenk flask and heat the reaction mixture at a specified temperature (e.g., 80-110 °C) until the starting materials are consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the resulting piperidinone by flash column chromatography on silica gel.

Step 3: Conversion to the Indolizidine Core

• Reduce the piperidinone carbonyl group using a selective reducing agent like sodium borohydride under Luche conditions (CeCl₃·7H₂O) to yield the corresponding alcohol.[3]

• Perform a deprotection step (e.g., hydrogenolysis using Pd/C if a benzyl protecting group is present) followed by ester aminolysis using a base like triazabicyclodecene (TBD) to induce cyclization and form the bicyclic alcohol.[3][11]

• Subsequent dehydroxylation and reduction of the remaining amide functionality with a strong reducing agent like LiAlH₄ affords the final indolizidine alkaloid.[3]

Parameter	Value	Rationale
Catalyst	Ni(COD)₂ / PPh₃	Efficiently catalyzes the [4+2] cycloaddition.
Stereocontrol	>97:3 er	The chirality of the azetidinone is retained.[3]
Overall Yield (for (+)-septicine)	8.2% over 12 steps	Demonstrates the applicability of the method in total synthesis.[3]

II. Ring-Closing Metathesis (RCM) Strategies

Ring-closing metathesis has emerged as a robust and versatile method for the construction of nitrogen-containing heterocycles, including the indolizidine core.[12][13][14] This strategy typically involves the synthesis of an acyclic diene precursor containing a nitrogen atom, which then undergoes an intramolecular cyclization catalyzed by a ruthenium-based catalyst (e.g., Grubbs' catalysts).

RCM for the Synthesis of Polyhydroxylated Indolizidines

The RCM approach is particularly well-suited for the synthesis of polyhydroxylated indolizidine alkaloids like castanospermine and its analogues.[12][13][14] The diene precursors can often be derived from readily available carbohydrate starting materials, allowing for the stereocontrolled introduction of multiple hydroxyl groups.

Protocol: RCM-Based Synthesis of a Dihydroxylated Pyrrolidine Intermediate

This protocol is adapted from studies aimed at the synthesis of uniflorine A analogues.[12][13]

Step 1: Synthesis of the Diene Precursor

• Start with a suitable carbohydrate-derived building block, for example, a D-glucose derived nitrone.

• Introduce the two alkene functionalities through standard organic transformations. This may involve allylation or vinylation reactions at appropriate positions of the sugar backbone.

• Ensure the presence of a nitrogen atom, often protected with a suitable group (e.g., benzyl), within the acyclic precursor.

Step 2: Ring-Closing Metathesis

• Dissolve the diene precursor (1.0 eq) in anhydrous, degassed dichloromethane (CH₂Cl₂).

• Add a solution of a second-generation Grubbs' catalyst (e.g., 5 mol%) in CH₂Cl₂.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40 °C) under an inert atmosphere (e.g., argon or nitrogen).

• Monitor the reaction progress by TLC. The disappearance of the starting material and the appearance of a less polar product spot indicates cyclization.

• Upon completion, quench the reaction by adding a few drops of ethyl vinyl ether to deactivate the catalyst.

• Concentrate the reaction mixture and purify the resulting dihydropyrrolidine derivative by column chromatography on silica gel.

Step 3: Elaboration to the Indolizidine Core

• The resulting cyclic alkene can be further functionalized, for instance, through asymmetric dihydroxylation to introduce additional hydroxyl groups.[12][13]

• Deprotection of protecting groups and subsequent reductive amination can then be employed to construct the second ring of the indolizidine skeleton.[12][13]

Workflow for RCM-based Indolizidine Synthesis

Caption: General workflow for the synthesis of indolizidine alkaloids via RCM.

III. Intramolecular Aza-Wittig Reaction

The aza-Wittig reaction, the nitrogen analogue of the Wittig reaction, involves the reaction of an iminophosphorane with a carbonyl group to form an imine.[15][16][17] The intramolecular version of this reaction provides a powerful method for the synthesis of N-heterocycles, including indolizidines.[18] This reaction typically proceeds through a tandem Staudinger/intramolecular aza-Wittig sequence, where an azide is first converted to an iminophosphorane in situ, which then cyclizes onto a tethered ester or ketone.[18]

Synthesis of Indolizidinones via Aza-Wittig Cyclization

This approach is particularly useful for constructing the lactam moiety found in many indolizidine alkaloids. The reaction is often high-yielding and can be performed under mild conditions.

Protocol: Synthesis of an Indolizidinone via Intramolecular Aza-Wittig Reaction

This generalized protocol is based on the principles of the Staudinger/intramolecular aza-Wittig reaction.[18]

Step 1: Synthesis of the Azido-Ester Precursor

• Synthesize a linear precursor containing a terminal azide group and an ester functionality at an appropriate distance to allow for the formation of the desired six-membered ring. This can be achieved through standard alkylation or acylation reactions.

Step 2: Tandem Staudinger/Intramolecular Aza-Wittig Reaction

• Dissolve the azido-ester precursor (1.0 eq) in an anhydrous aprotic solvent such as toluene or THF.

• Add a phosphine, typically triphenylphosphine (PPh₃) or tributylphosphine (PBu₃) (1.1 eq), to the solution at room temperature. The reaction with PBu₃ is often faster.[18]

• Stir the reaction mixture at room temperature or with gentle heating. The reaction progress can be monitored by the evolution of nitrogen gas and by TLC.

• The in situ generated iminophosphorane will spontaneously cyclize onto the ester carbonyl, eliminating triphenylphosphine oxide.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the resulting indolizidinone by column chromatography on silica gel to remove the phosphine oxide byproduct.

Reaction Mechanism Overview

Caption: Key steps in the tandem Staudinger/intramolecular aza-Wittig reaction.

IV. Organocatalytic Approaches

The use of small organic molecules as catalysts has revolutionized asymmetric synthesis. In the context of indolizidine alkaloids, organocatalysis offers a powerful means to establish key stereocenters early in the synthetic sequence with high enantioselectivity.[19]

Vinylogous Mukaiyama-Mannich Reaction

A highly effective strategy for the enantioselective synthesis of indolizidine-based alkaloids involves a three-component, organocatalytic vinylogous Mukaiyama-Mannich reaction.[19] This reaction brings together an aldehyde, an amine, and a silyl dienolate to furnish optically enriched butyrolactams, which serve as central intermediates for the construction of the indolizidine skeleton.[19]

The power of this approach lies in its flexibility; the substituents on the final indolizidine ring can be introduced at a late stage with high stereocontrol, allowing for the synthesis of a diverse range of alkaloids from a common intermediate.[19]

Protocol: Organocatalytic Synthesis of a Chiral Butyrolactam Intermediate

This protocol is a conceptual representation of the key organocatalytic step.[19]

Step 1: In Situ Formation of the Iminium Ion

• In a suitable aprotic solvent (e.g., CH₂Cl₂), combine the aldehyde (1.2 eq) and a primary amine or its equivalent (e.g., p-anisidine, 1.2 eq) in the presence of a chiral organocatalyst (e.g., a diarylprolinol silyl ether, 10-20 mol%).

• Add a weak acid co-catalyst (e.g., benzoic acid, 10-20 mol%) to facilitate the formation of the reactive iminium ion.

Step 2: Vinylogous Mukaiyama-Mannich Reaction

• Cool the reaction mixture to a low temperature (e.g., -20 °C to -40 °C).

• Slowly add the silyl dienolate (1.0 eq) to the reaction mixture.

• Stir the reaction at the low temperature until the silyl dienolate is consumed (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and extract with an organic solvent.

• The crude product, after workup, is often a complex mixture that is then subjected to a cyclization step (e.g., treatment with a base) to afford the desired butyrolactam.

• Purify the chiral butyrolactam by column chromatography.

Parameter	Condition/Reagent	Rationale
Catalyst	Chiral Diarylprolinol Silyl Ether	Induces high enantioselectivity in the Mannich reaction.
Reaction	Three-component	Convergent assembly of key fragments.
Intermediate	Butyrolactam	Versatile building block for further elaboration.
Stereocontrol	High enantio- and diastereoselectivity	Established by the organocatalyst and reaction conditions.[19]

V. Concluding Remarks

The synthesis of indolizidine alkaloids continues to be a vibrant area of research, driven by their intriguing biological activities and challenging molecular architectures. The protocols outlined in this guide represent a selection of powerful and modern synthetic strategies that have been successfully applied to the total synthesis of these important natural products. By understanding the underlying principles and experimental nuances of these methods, researchers are well-equipped to tackle the synthesis of known indolizidine alkaloids and to design novel analogues with potentially enhanced therapeutic properties. The continued development of innovative synthetic methodologies will undoubtedly pave the way for new discoveries in this exciting field of medicinal chemistry.

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"catalytic hydrogenation for octahydroindole synthesis"

Application Note: Advanced Catalytic Hydrogenation Strategies for Octahydroindole Synthesis

Strategic Overview & Mechanistic Causality

The octahydroindole scaffold is a privileged, three-dimensional structural motif prevalent in numerous bioactive natural products, chiral organocatalysts, and blockbuster pharmaceuticals, including ACE inhibitors like Perindopril and Trandolapril[1],[2]. Transitioning from a planar, aromatic indole or partially saturated indoline to a fully saturated octahydroindole is mechanistically demanding. The high resonance stabilization energy of the fused benzene ring requires precise catalytic intervention to prevent incomplete reduction or undesired side reactions[3].

This application note details two primary strategies for octahydroindole synthesis: diastereoselective heterogeneous hydrogenation and enantioselective dual-catalysis .

Causality in Catalyst and Solvent Selection:

• Preventing Catalyst Poisoning: Unprotected secondary amines generated during the reduction to indoline can strongly coordinate to metal surfaces, poisoning the catalyst[3]. Utilizing acidic solvents (e.g., glacial acetic acid) or additives (e.g., p -toluenesulfonic acid) protonates the nitrogen, forming an iminium ion that prevents catalyst deactivation and disrupts aromaticity, facilitating further reduction[3].

• Controlling Stereochemistry: The partial reduction of the arene ring generates highly reactive imine or enamine intermediates[4]. The tautomerization of these intermediates dictates the final cis or trans ring-fusion stereochemistry[4]. Rhodium on carbon (Rh/C) and Platinum(IV) oxide (PtO₂) generally favor the thermodynamically stable cis-fused products[1],[4].

• Dual-Function Catalysis: For asymmetric synthesis, Ruthenium N-heterocyclic carbene (Ru-NHC) complexes can be deployed. At ambient temperatures, they act as homogeneous catalysts to enantioselectively reduce the pyrrole ring. Upon heating, they aggregate into heterogeneous ruthenium nanoparticles to reduce the arene ring without eroding the newly established stereocenters[2].

Mechanistic Pathway Visualization

Workflow and mechanistic pathway for catalytic hydrogenation of indoles to octahydroindoles.

Quantitative Data: Catalyst & Condition Matrix

The following table summarizes validated parameters for the reduction of indoles and indolines, allowing for a comparative assessment of catalytic efficiencies and stereochemical outcomes.

Starting Material	Catalyst System	Solvent / Additive	Temp (°C)	Pressure (H₂)	Yield / Selectivity	Ref
(S)-Indoline-2-carboxylic acid	PtO₂ (Heterogeneous)	Glacial Acetic Acid	60	High	>90% (cis-major)	[1]
2-(2-nitrovinyl)phenol	Rh/C + NaBH₄ (Cascade)	Methanol	60–80	5–10 bar	79% (dr > 95:5)	[4],[5]
N-Boc-3-methylindole	Ru-NHC (Dual Catalysis)	n -Hexane	25 → 100	70 → 100 bar	90% (95:5 er)	[2]
Unprotected Indole	Pt/C + p -TsOH	Water	25	10 bar	>95% (Indoline stage)	[3]

Detailed Experimental Protocols (Self-Validating Systems)

Protocol A: Diastereoselective Synthesis via Heterogeneous Hydrogenation

Target: (2S,3aS,7aS)-octahydroindole-2-carboxylic acid from (S)-indoline-2-carboxylic acid.[1]

Rationale: Utilizing PtO₂ in glacial acetic acid ensures the indoline nitrogen remains protonated. This prevents catalyst poisoning and drives the stereoselective formation of the cis-fused diastereomer[1].

Step-by-Step Methodology:

• Reaction Setup: In a high-pressure hydrogenation vessel (e.g., Parr reactor), dissolve 3.0 g (18.38 mmol) of (S)-indoline-2-carboxylic acid in 60 mL of glacial acetic acid[1].

• Catalyst Addition: Carefully add 300 mg of Platinum(IV) oxide (PtO₂). Safety Note: Dry Pt catalysts can be pyrophoric; ensure the atmosphere is inert during addition[1].

• Purge & Pressurize: Seal the vessel. Purge the system with inert gas (N₂ or Argon) three times, followed by three purges with H₂ gas to displace all oxygen[1]. Pressurize the vessel with H₂ (typically 10–50 bar, depending on equipment limits).

• Thermal Activation: Heat the reaction mixture to 60 °C under vigorous stirring (800–1000 rpm) to overcome mass transfer limitations. Maintain for 24 hours[1].

• Work-up & Catalyst Removal: Cool the vessel to room temperature and safely vent the excess H₂. Filter the mixture through a tightly packed pad of Celite to remove the Pt catalyst. Wash the filter cake with additional acetic acid[1].

• Isolation: Concentrate the filtrate to dryness using a rotary evaporator. Recrystallize the crude solid from absolute ethanol to afford the pure white solid[1].

• Self-Validation:

  • Confirm Saturation: Use ¹H NMR (D₂O or CD₃OD). The disappearance of aromatic protons (δ 6.5–7.5 ppm) confirms complete arene reduction.

  • Confirm Stereochemistry: Analyze the coupling constants of the bridgehead protons (C3a and C7a) to validate the cis-configuration.

Protocol B: Enantioselective Synthesis via Ru-NHC Dual Catalysis

Target: Chiral N-Boc-octahydroindoles from N-Boc-indoles.[2]

Rationale: This one-pot, two-stage protocol leverages a single Ru-NHC complex. Stage 1 operates homogeneously for asymmetric pyrrole reduction. Stage 2 utilizes thermal forcing to aggregate the catalyst into heterogeneous nanoparticles for arene reduction, preserving the enantiomeric ratio (er)[2].

Step-by-Step Methodology:

• Homogeneous Phase (Asymmetric Induction): Inside an argon-filled glovebox, charge a stainless-steel autoclave with N-Boc-3-methylindole (0.1 mmol), 4 Å molecular sieves (50 mg), and the chiral Ru-NHC catalyst (0.025 mmol/mL in Et₂O, 0.8 mL)[2]. Add additional Et₂O to reach a 2.0 mL total volume.

• First Hydrogenation: Pressurize the autoclave to 70 bar with H₂. Stir the mixture at 25 °C for 48 hours. This selectively yields the chiral indoline intermediate[2].

• Heterogeneous Phase (Arene Saturation): Without venting, increase the H₂ pressure to 100 bar and elevate the temperature to 100 °C. Stir for an additional 48 hours. The high temperature induces Ru nanoparticle formation, catalyzing the complete saturation to the octahydroindole[2].

• Work-up: Cool to room temperature, vent the H₂ gas carefully, and filter the mixture through a short silica plug (eluting with EtOAc) to remove the metal nanoparticles[2].

• Self-Validation:

  • Diastereomeric Ratio (dr): Analyze the crude mixture via Gas Chromatography with a Flame Ionization Detector (GC-FID) to quantify the cis/trans ratio[2].

  • Enantiomeric Ratio (er): Purify the major diastereomer via flash chromatography and analyze using Chiral High-Performance Liquid Chromatography (HPLC) against a racemic standard to confirm the preservation of the stereocenter (>95:5 er expected)[2].

References

• Wagener, T., Pierau, M., Heusler, A., & Glorius, F. "Synthesis of Saturated N‐Heterocycles via a Catalytic Hydrogenation Cascade." Advanced Synthesis & Catalysis, 2022. Available at: [Link]

• Zhang, F., et al. "Ru-NHC-Catalyzed Asymmetric, Complete Hydrogenation of Indoles and Benzofurans: One Catalyst with Dual Function." Journal of the American Chemical Society, 2023. Available at: [Link]

• "Heterogeneous catalytic hydrogenation of unprotected indoles in water: A green solution to a long-standing challenge." National Institutes of Health (NIH). Available at: [Link]

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Application Note: Advanced Cycloaddition Strategies for Indolizidine Ring Formation

Executive Summary

The indolizidine framework (1-azabicyclo[4.3.0]nonane) is a privileged structural motif found in numerous biologically active alkaloids, including swainsonine, castanospermine, and various amphibian skin extracts. These compounds are highly valued in drug development for their potent glycosidase inhibition and nicotinic receptor modulation. Constructing this bicyclic core efficiently requires stereoselective, atom-economical methodologies. This application note details the mechanistic rationale and validated experimental protocols for utilizing [3+2], [4+2], and [2+2+1] cycloaddition reactions to synthesize highly functionalized indolizidines.

Mechanistic Framework & Causality in Experimental Design

Traditional linear syntheses of indolizidines often suffer from poor atom economy and require late-stage cyclizations that can be thermodynamically unfavorable. Cycloadditions circumvent these issues by building multiple stereocenters and the bicyclic framework in a single, convergent step.

[3+2] Azomethine Ylide Cycloadditions

Azomethine ylides act as 1,3-dipoles that react readily with electron-deficient or electron-rich alkenes/alkynes (dipolarophiles). Causality of Precursor Choice: While stabilized ylides (bearing electron-withdrawing groups) are easier to generate, they restrict the substitution patterns of the final molecule. In contrast,1 allow for the synthesis of complex, densely substituted indolizidines without unwanted electron-withdrawing groups on the final core[1]. For instance, protonation followed by desilylation of N-trimethylsilylmethyl dihydropyridines generates an exocyclic ylide that undergoes highly stereoselective intermolecular cycloadditions[1]. Alternatively, an in situ protocol utilizing (2-azaallyl)stannanes allows for a2[2].

[4+2] Hetero-Diels-Alder (HDA) Reactions

HDA reactions utilize a diene and a heterodienophile to form the six-membered piperidine ring of the indolizidine. Causality of Catalyst and Dienophile: Using Δ¹-pyrroline as the dienophile with monoactivated dienes under Lewis acid catalysis (e.g., BF₃·OEt₂) ensures high endo-selectivity. The Lewis acid coordinates to the diene's activating group, lowering the LUMO and facilitating a concerted, asynchronous transition state. This effectively dictates the relative stereochemistry, providing a.

[2+2+1] Pauson-Khand Cycloadditions

For highly functionalized scaffolds, a domino 2-aza-Cope-[3+2] dipolar cycloaddition followed by a 3 using Co₂(CO)₈ provides a rigid, stereocontrolled tricyclic system that elaborates seamlessly into the indolizidine core[3].

Retrosynthetic strategies for indolizidine ring formation via diverse cycloaddition pathways.

Quantitative Data: Strategy Comparison

Cycloaddition Strategy	Key Intermediate / Precursor	Typical Yields	Stereocontrol & Regioselectivity	Key Advantages
[3+2] Azomethine Ylide	N-TMS-methyl-dihydropyridines	60–85%	High endo-selectivity	Rapid assembly of up to 5 contiguous stereocenters.
[4+2] Hetero-Diels-Alder	Monoactivated dienes + Δ¹-pyrroline	45–60% (overall)	Excellent facial selectivity	Direct access to 5,8-disubstituted amphibian alkaloids.
[2+2+1] Pauson-Khand	2-Allylpyrrolidines (Enyne)	73–96%	Single diastereomer	High modularity; builds 3 rings simultaneously.

Validated Experimental Protocols

Protocol A: Synthesis of Indolizidines via [3+2] Cycloaddition of Unstabilized Azomethine Ylides

Objective: Form a highly substituted indolizidine from an N-trimethylsilylmethyl-1,2-dihydropyridine.

• Ylide Generation: Dissolve the N-trimethylsilylmethyl-1,2-dihydropyridine precursor (1.0 equiv) in anhydrous dichloromethane (DCM) under an argon atmosphere. Cool the reaction vessel to -78 °C.

• Protonation/Desilylation: Add a stoichiometric amount of trifluoroacetic acid (TFA) dropwise. Causality: TFA selectively protonates the dihydropyridine. Subsequent attack by a fluoride source (e.g., TBAF or CsF, 1.2 equiv) cleaves the silyl group, revealing the highly reactive, unstabilized exocyclic azomethine ylide without triggering premature polymerization.

• Cycloaddition: Immediately introduce the dipolarophile (e.g., an electron-deficient alkyne or alkene, 1.5 equiv). Allow the reaction to slowly warm to room temperature over 12 hours to ensure complete conversion.

• Validation Checkpoint: Before quenching, extract a 50 µL aliquot and perform TLC (Hexanes/EtOAc 7:3, Ninhydrin stain). The complete consumption of the dihydropyridine precursor and the appearance of a polar, ninhydrin-active spot confirms ylide trapping. Proceeding without this confirmation risks isolating unreacted desilylated side-products.

• Quench & Purification: Quench the reaction with saturated aqueous NaHCO₃. Extract with DCM (3x), dry over Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (silica gel, Hexanes/EtOAc gradient).

Step-by-step experimental workflow for the [3+2] cycloaddition of unstabilized azomethine ylides.

Protocol B: Synthesis of 5,8-Disubstituted Indolizidines via Hetero Diels-Alder Reaction

Objective: Access amphibian-type indolizidine alkaloids utilizing Δ¹-pyrroline.

• Preparation: In an oven-dried Schlenk flask, combine the monoactivated diene (e.g., a siloxy diene, 1.0 equiv) and freshly distilled Δ¹-pyrroline (1.5 equiv) in anhydrous toluene.

• Lewis Acid Catalysis: Cool the mixture to -20 °C. Add BF₃·OEt₂ (0.2 equiv) dropwise. Causality: The Lewis acid strictly coordinates to the diene's activating group, lowering the LUMO and accelerating the endo-selective [4+2] cycloaddition while suppressing competitive aza-ene side reactions.

• Reaction Progression: Stir at -20 °C for 4 hours, then warm to 0 °C for an additional 2 hours.

• Validation Checkpoint: Following the 4-hour mark at -20 °C, analyze a quenched micro-aliquot via crude ¹H-NMR. The disappearance of the diene's characteristic olefinic signals (δ 6.0–6.5 ppm) and the emergence of upfield bridgehead protons confirms endo-cycloadduct formation. Do not initiate downstream deprotection until >95% conversion is observed.

• Workup & Deprotection: Quench with water and extract with EtOAc. Treat the resulting silyl enol ether intermediate with TBAF in THF at 0 °C for 1 hour to yield the corresponding ketone[4].

• Reduction: To achieve the fully saturated indolizidine core, subject the ketone to catalytic hydrogenation (10% Pd/C, H₂ balloon, MeOH, 12 h).

References

• Ellman, J. A., et al. "New Regio- and Stereoselective Cascades via Unstabilized Azomethine Ylide Cycloadditions for the Synthesis of Highly Substituted Tropane and Indolizidine Frameworks." Journal of the American Chemical Society, 2016. 1

• Pearson, W. H., et al. "A Three-Component, One-Pot Synthesis of Indolizidines and Related Heterocycles via the [3+2] Cycloaddition of Nonstabilized Azomethine Ylides." The Journal of Organic Chemistry, 2004. 2

• Rodríguez-Caro, J. F., et al. "A Simple Entry to the 5,8-Disubstituted Indolizidine Skeleton via Hetero Diels-Alder Reaction." Molecules, 2023. 5

• Mukhopadhyay, et al. "Synthesis of Functionalized Indolizidines through Pauson–Khand Cycloaddition of 2-Allylpyrrolidines." PMC (NIH), 2012. 3

• Afonso, M. M., et al. "Hetero Diels–Alder Cycloaddition of Siloxy Vinylallenes—Synthesis of the Indolizidine Skeleton: Experimental and Computational Studies." MDPI, 2025. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of Functionalized Indolizidines through Pauson–Khand Cycloaddition of 2-Allylpyrrolidines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Hetero Diels–Alder Cycloaddition of Siloxy Vinylallenes—Synthesis of the Indolizidine Skeleton: Experimental and Computational Studies [mdpi.com]
• 5. A Simple Entry to the 5,8-Disubstituted Indolizidine Skeleton via Hetero Diels-Alder Reaction | Documents - Science Portal | Universidad de La Laguna [portalciencia.ull.es]

Technical Notes & Optimization

"optimizing reaction conditions for octahydroindolizine synthesis"

Welcome to the Octahydroindolizine (Indolizidine) Synthesis Technical Support Center . As a Senior Application Scientist, I have designed this diagnostic guide to address the most critical bottlenecks encountered when synthesizing this privileged N-heterocyclic scaffold.

Whether you are utilizing transition-metal cascades, organocatalytic asymmetric cyclizations, or chemoenzymatic resolutions, success hinges on the strict control of thermodynamic and kinetic parameters. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to ensure stereochemical fidelity and maximize your yields.

I. Core Mechanistic Workflows

To effectively troubleshoot, we must first isolate the specific pathway and intermediate where your synthesis is failing. The diagram below outlines the three primary synthetic paradigms for octahydroindolizine construction.

Fig 1: Mechanistic pathways for octahydroindolizine synthesis highlighting key intermediates.

II. Troubleshooting Guide: Common Experimental Issues

Q: Why is my diastereomeric ratio (d.r.) plummeting during the transition-metal catalyzed reductive amination cascade? A: You are likely experiencing premature reduction of the intermediate imine or unwanted dimerization. In one-pot cascade syntheses starting from nitrovinyl precursors, the reduction of the nitro group, subsequent imine formation, and final hydrogenation must occur in a strictly ordered sequence.

• The Fix: Switch your catalyst to Rhodium on Carbon (Rh/C) and use methanol as your solvent[1].

• The Causality: Rh/C is highly efficient for this specific transformation and suppresses the formation of dimeric side-products often seen with standard Pd/C under high pressure. Furthermore, protic solvents like methanol stabilize the imine intermediate, facilitating the intramolecular nucleophilic attack (ring-closing) before the final hydrogenation step locks in the stereochemistry[1].

Q: How do I prevent hydrolysis side-reactions during the enzymatic kinetic resolution of octahydroindolizine alcohols? A: Your thermodynamic equilibrium is shifting toward hydrolysis due to excess ambient moisture. Lipase conformation is highly sensitive to the microenvironmental water layer.

• The Fix: Implement a microaqueous system (water content <2%) and strictly buffer the thermodynamic water activity ( aw​ ) at 0.2 using specific salt hydrates or silica gels[2].

• The Causality: Controlling aw​ at 0.2 provides just enough water to maintain the enzyme's active, flexible conformation (preventing denaturation) without providing enough bulk water to drive the reverse hydrolysis reaction. This directly correlates with restoring enantioselectivity to an E-value > 200[2].

Q: My chiral phosphoric acid (CPA) catalyzed aza-Michael/Mannich cascade is yielding the correct bicyclic framework, but the enantiomeric excess (ee) is stagnant at <50%. What is failing? A: Your solvent choice is disrupting the transition state.

• The Fix: Transition from polar solvents (like DCM or THF) to non-polar aliphatic solvents such as cyclohexane[3].

• The Causality: Bifunctional CPAs, such as the BINOL-derived (R)-TRIP, rely on highly ordered, rigid hydrogen-bonding networks to transfer chirality during the 'Cycle' phase (intramolecular conjugate addition). Polar solvents competitively hydrogen-bond with the catalyst and substrate, destroying stereodiscrimination. Cyclohexane enforces the rigid transition state, boosting ee to >85%[3].

III. Quantitative Data & Parameter Optimization

Use the following reference table to benchmark your reaction conditions against field-validated optimization parameters.

Optimization Parameter	Catalyst / Reagent	Solvent System	Key Causality / Outcome	Ref
Reductive Amination	Rh/C (5-10 bar H₂)	Methanol	Protic solvent stabilizes imine; prevents dimerization. Yields >79%, dr >95:5.	[1]
Aza-Michael Cascade	(R)-TRIP (20 mol%)	Cyclohexane	Non-polar environment enforces rigid H-bonding transition state. ee >85%.	[3]
Kinetic Resolution	Novozym 435 (Lipase)	Microaqueous (<2% H₂O)	aw​ buffered at 0.2 prevents hydrolysis equilibrium shift. E-value >200.	[2]
Distal C-C Cleavage	[Rh(OH)(cod)]2​	Dioxane	Selective distal bond cleavage of α-hydroxy-β-lactams at 100 °C.	[4]

IV. Standardized Experimental Protocols

To ensure self-validating results, strictly adhere to these step-by-step methodologies.

Protocol A: One-Pot Rhodium-Catalyzed Reductive Amination Cascade[1]

• Preparation: In a high-pressure hydrogenation autoclave, dissolve the precursor (e.g., 2-(2-nitrovinyl)phenol, 1.0 equiv) in anhydrous methanol to achieve a 0.1 M concentration.

• Catalyst Addition: Add 5 mol% of Rhodium on Carbon (Rh/C). Critical Safety Step: Purge the reaction mixture with inert gas (Argon/Nitrogen) three times prior to introducing hydrogen to prevent combustion.

• Pressurization: Pressurize the vessel with hydrogen gas to 5-10 bar.

• Reaction: Stir the mixture vigorously at room temperature for 12-16 hours. Monitor the consumption of the intermediate imine via LC-MS.

• Workup: Vent the hydrogen gas safely. Filter the crude mixture through a pad of Celite to remove the Rh/C catalyst, washing the pad with excess methanol.

• Isolation: Concentrate the filtrate under reduced pressure. If necessary, protect the resulting octahydroindolizine with benzyl chloroformate (Cbz-Cl) to facilitate purification via flash column chromatography.

Protocol B: Asymmetric 'Clip-Cycle' Aza-Michael Cascade[3]

• Preparation: Dissolve the amino diene precursor (1.0 equiv) in anhydrous cyclohexane to achieve a 0.05 M solution.

• Catalyst Introduction: Add 20 mol% of the chiral phosphoric acid catalyst, (R)-TRIP.

• Cyclization Phase: Stir the reaction mixture at 0 °C to room temperature (depending on substrate reactivity) for up to 24 hours.

• Monitoring: Track the disappearance of the starting material using TLC or LC-MS to ensure the 'Cycle' phase is complete.

• Quenching: Quench the reaction with saturated aqueous sodium bicarbonate ( NaHCO3​ ) to neutralize the CPA catalyst. Extract the aqueous layer three times with dichloromethane (DCM).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify the enantioenriched indolizidine via silica gel chromatography.

V. FAQs for Advanced Optimization

Q: Can I selectively cleave the distal C-C bond in saturated azacycles to form N-fused indolizidines? A: Yes. By utilizing visible light conditions, you can first form α-hydroxy-β-lactams. Subsequent treatment with a specific rhodium complex—hydroxy(cyclooctadiene) rhodium-(I) dimer ( [Rh(OH)(cod)]2​ )—and potassium carbonate at 100 °C selectively cleaves the distal C(sp2)─C(sp3) bond to yield the indolizidine framework[4].

Q: How do I prevent the over-reduction of carbonyl groups during the hydrogenation of pyridine-based precursors? A: If your synthetic sequence requires tolerating a carbonyl group while hydrogenating an aromatic pyridine core, switch from Rh/C to Palladium on Carbon (Pd/C) in a biphasic mixture of THF and water. This specific solvent system modulates the Pd surface reactivity, yielding the octahydroindolizine in 99% yield without irreversible carbonyl reduction[1].

VI. References

• Buy (R)-(-)-Octahydroindolizine (EVT-437291) | 89772-92-9 - EvitaChem. evitachem.com. 2

• Synthesis of Saturated N‐Heterocycles via a Catalytic Hydrogenation Cascade - PMC - NIH. nih.gov.1

• C H/C C Functionalization Approach to N-Fused Heterocycles from Saturated Azacycles - PMC. nih.gov. 4

• 'Clip-Cycle' approaches to functionalised pyrrolidines, pyrrolizidines and indolizidines. rsc.org. 3

Sources

• 1. Synthesis of Saturated N‐Heterocycles via a Catalytic Hydrogenation Cascade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. ‘Clip-Cycle’ approaches to functionalised pyrrolidines, pyrrolizidines and indolizidines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01746G [pubs.rsc.org]
• 4. C─H/C─C Functionalization Approach to N-Fused Heterocycles from Saturated Azacycles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: A Guide to Improving Yield in Multi-Step Indolizidine Synthesis

Welcome to the technical support center for multi-step indolizidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of synthesizing this important class of alkaloids. Here, you will find practical, field-proven advice to troubleshoot common issues and enhance your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors influencing the overall yield in a multi-step indolizidine synthesis?

The overall yield is a product of the efficiency of each step. The most critical factors include the purity of starting materials and reagents, the robustness and optimization of each chemical transformation (especially the key cyclization step), the effectiveness of protecting group strategies, and the efficiency of purification methods for polar intermediates.[1][2] Each of these factors can have a cascading effect on the subsequent steps.

Q2: How do I choose the most appropriate synthetic strategy for my target indolizidine alkaloid?

The choice of strategy depends on the specific stereochemistry and substitution pattern of the target molecule. Key approaches include:

• Cycloaddition Reactions: Such as intramolecular Diels-Alder or [3+2] cycloadditions, which are powerful for constructing the bicyclic core with good stereocontrol.[3][4][5]

• Catalytic Hydrogenation: Often used in the final steps to reduce a precursor, such as an indolizine, to the saturated indolizidine core.[6][7]

• Ring-Closing Metathesis (RCM): A versatile method for forming one of the rings.

• Multi-component Reactions: These can offer a more atom-economical and efficient route to complex indolizidine structures.[8]

A thorough review of the literature for the synthesis of structurally similar alkaloids is the best starting point.

Q3: What are the common safety precautions to consider during indolizidine synthesis?

Many reagents used in indolizidine synthesis are hazardous. For instance, organometallic reagents can be pyrophoric, and many solvents are flammable and toxic. It is crucial to conduct a thorough risk assessment for each step, use appropriate personal protective equipment (PPE), and work in a well-ventilated fume hood. When scaling up reactions, be particularly mindful of exothermic reactions and potential pressure build-up.[9][10][11]

Troubleshooting Guides

Guide 1: Low Yield in Cyclization Step

Q: My key cyclization reaction (e.g., intramolecular Diels-Alder, [3+2] cycloaddition) is giving a low yield. What are the potential causes and how can I troubleshoot this?

Low yield in the crucial ring-forming step is a common and frustrating problem. Here’s a systematic approach to diagnosing and solving the issue:

Potential Causes & Solutions:

• Purity of the Cyclization Precursor: Impurities from previous steps can interfere with the cyclization catalyst or promote side reactions.

  • Action: Re-purify the precursor using column chromatography, recrystallization, or preparative HPLC. Confirm purity by NMR and LC-MS.[1]

• Suboptimal Reaction Conditions: Temperature, solvent, and reaction time are critical, especially for thermally sensitive reactions.

  • Action: Systematically screen different solvents of varying polarity.[4] Optimize the temperature; sometimes higher temperatures can lead to decomposition, while lower temperatures may not provide enough energy for the reaction to proceed.[4] Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

• Catalyst Inactivation or Inefficiency: For catalyzed reactions, the catalyst may be poisoned by impurities or may not be suitable for the specific substrate.

  • Action: If applicable, try a different catalyst. For example, in a Diels-Alder reaction, you might switch from a Lewis acid like BF₃·OEt₂ to In(OTf)₃, which can sometimes give higher yields.[3] Ensure all reagents and solvents are anhydrous if the catalyst is moisture-sensitive.

• Unfavorable Reaction Kinetics or Thermodynamics: The desired cyclization may be slow or reversible.

  • Action: Consider using a higher concentration of the precursor to favor the intramolecular reaction. For reversible reactions, explore ways to trap the product as it forms.

Experimental Protocol: General Optimization of a Lewis Acid-Catalyzed Intramolecular Diels-Alder Reaction

• Drying: Dry the cyclization precursor under high vacuum for several hours. Ensure all glassware is oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon).

• Solvent and Catalyst Screening:

  • Set up several small-scale reactions in parallel.

  • Use a range of solvents (e.g., toluene, dichloromethane, nitromethane).[12]

  • Test different Lewis acid catalysts (e.g., ZnCl₂, BF₃·OEt₂, In(OTf)₃) at various loadings (e.g., 0.1, 0.5, 1.0 equivalent).[3]

• Temperature Optimization: Run the most promising conditions from the initial screen at different temperatures (e.g., room temperature, 50 °C, 80 °C).

• Monitoring: Monitor each reaction by TLC or LC-MS at regular intervals to determine the rate of product formation and the appearance of any byproducts.

• Quenching and Analysis: Once the reaction is complete (or has reached a plateau), quench the reaction appropriately (e.g., with a saturated aqueous solution of NaHCO₃). Extract the product, and analyze the crude reaction mixture by ¹H NMR to determine the conversion and diastereomeric ratio.

Guide 2: Poor Stereocontrol

Q: I am observing a mixture of diastereomers in my product. How can I improve the stereoselectivity?

Achieving the desired stereochemistry is a significant challenge in indolizidine synthesis. Poor stereocontrol can arise from the key bond-forming reactions.

Potential Causes & Solutions:

• Inadequate Facial Selectivity in Cycloaddition: The approach of the dienophile to the diene in a Diels-Alder reaction, for instance, may not be sufficiently biased.

  • Action: Introduce a chiral auxiliary on the dienophile or diene to direct the approach of the reacting partner. Alternatively, use a chiral Lewis acid catalyst to create a chiral environment around the reactants.

• Epimerization of Stereocenters: Basic or acidic conditions during the reaction or work-up can lead to the epimerization of stereocenters, especially those alpha to a carbonyl group.

  • Action: Use milder reaction conditions. If epimerization is occurring during work-up, use a buffered aqueous solution for quenching. Analyze the crude reaction mixture to determine if the epimerization is happening during the reaction or work-up.

• Non-selective Reduction: Catalytic hydrogenation can sometimes lead to a mixture of diastereomers.

  • Action: The choice of catalyst and solvent can significantly influence the stereochemical outcome of a hydrogenation. Screen different catalysts (e.g., Pd/C, PtO₂, Rh/Al₂O₃) and solvents.[6][13] In some cases, a directed hydrogenation, where a functional group on the molecule coordinates to the catalyst and directs the hydrogen delivery from a specific face, can be employed.

Data Presentation: Effect of Catalyst on Diastereoselectivity of Indolizine Hydrogenation

Catalyst	Solvent	Diastereomeric Ratio (major:minor)
Pd/C (10%)	Methanol	85:15
PtO₂	Acetic Acid	95:5
Rh/Al₂O₃	Ethanol	>99:1 (trans)[13]

Guide 3: Challenges in Purification

Q: My indolizidine intermediates are highly polar and difficult to purify by standard column chromatography. What alternative purification strategies can I use?

The presence of the basic nitrogen and potentially multiple hydroxyl groups makes many indolizidine intermediates highly polar, leading to purification challenges.[14]

Potential Causes & Solutions:

• Strong Interaction with Silica Gel: The basic nitrogen can interact strongly with the acidic silica gel, leading to tailing and poor separation.

  • Action:

    • Deactivate the Silica: Add a small amount of a basic modifier, such as triethylamine or ammonia, to the eluent (e.g., 0.1-1%).[14]

    • Use Alumina: Basic or neutral alumina can be a better stationary phase for basic compounds.

    • Reverse-Phase Chromatography: For highly polar compounds, reverse-phase (C18) chromatography with a water/acetonitrile or water/methanol gradient may be more effective.[14]

• Poor Solubility: The compound may have poor solubility in common chromatography solvents.

  • Action:

    • Solvent Screening: Systematically test the solubility of your compound in a range of solvents.

    • Salt Formation: Convert the basic indolizidine into a salt (e.g., by adding TFA) to improve its solubility in polar solvents for purification. The free base can be regenerated after purification.[14]

• Compound Instability on Stationary Phase: Some indolizidine derivatives can decompose on silica or alumina.

  • Action:

    • Recrystallization: If a suitable solvent system can be found, recrystallization is an excellent method for obtaining highly pure material without the risk of decomposition on a stationary phase.[15]

    • Ion-Exchange Chromatography: This can be a powerful technique for purifying basic compounds.[14]

Experimental Protocol: Purification of a Polar Hydroxylated Indolizidine by HILIC

• Column Selection: Use a Hydrophilic Interaction Liquid Chromatography (HILIC) column.

• Mobile Phase Preparation: Prepare a mobile phase system typically consisting of a high percentage of an organic solvent (e.g., acetonitrile) and a smaller percentage of an aqueous buffer (e.g., water with 0.1% formic acid or ammonium formate).

• Sample Preparation: Dissolve the crude sample in the initial mobile phase.

• Gradient Elution: Start with a high organic percentage and gradually increase the aqueous component to elute the polar compounds.

• Fraction Collection and Analysis: Collect fractions and analyze by TLC or LC-MS to identify the pure product.

Guide 4: Protecting Group Strategies

Q: I am experiencing side reactions or low yields due to reactive functional groups. What are some effective protecting group strategies for indolizidine synthesis?

Protecting groups are essential for masking reactive functional groups and preventing unwanted side reactions.[16][17]

Commonly Protected Groups and Recommended Protection:

Functional Group	Protecting Group	Deprotection Conditions	Key Considerations
Amine (secondary)	Boc (tert-butyloxycarbonyl)	Acidic conditions (e.g., TFA in DCM)	Stable to a wide range of conditions.
Cbz (Carboxybenzyl)	Hydrogenolysis (e.g., H₂, Pd/C)	The alkene groups in the molecule may also be reduced.
Hydroxyl	TBDMS (tert-butyldimethylsilyl)	Fluoride source (e.g., TBAF in THF)	Good for primary and secondary alcohols.
PMB (p-methoxybenzyl)	Oxidative cleavage (e.g., DDQ or CAN)	Can be selectively removed in the presence of other benzyl ethers.

Q: When should I introduce and remove protecting groups?

The timing of protection and deprotection is crucial. A protecting group should be introduced as late as possible in the synthetic sequence to minimize the number of steps. Conversely, it should be removed as early as possible once it is no longer needed. An ideal protecting group strategy is "orthogonal," meaning that different protecting groups can be removed selectively without affecting others.[17]

Visualizations

Diagram 1: General Workflow for Multi-Step Indolizidine Synthesis

Caption: A generalized workflow for the multi-step synthesis of indolizidine alkaloids.

Diagram 2: Troubleshooting Low Yield in a Cyclization Reaction

Caption: A decision tree for troubleshooting low yields in cyclization reactions.

References

• Ortega, N., et al. (2013). Ruthenium–NHC-Catalyzed Asymmetric Hydrogenation of Indolizines: Access to Indolizidine Alkaloids. Angewandte Chemie International Edition, 52(36), 9500-9503. Available at: [Link]

• Jefford, C. W., et al. (1994). The Synthesis of (±)-Monomorine I and (±)-Indolizidine 223AB. Helvetica Chimica Acta, 77(6), 1555-1564.

• Li, W., & Zhang, S. (2021). Chiral Indolizidine Synthesis through the Ir-Catalyzed Asymmetric Hydrogenation of Cyclic Pyridinium Salts. The Journal of Organic Chemistry, 86(15), 10249-10258. Available at: [Link]

• Crich, D., & Rumthao, S. (2004). Synthesis of Aminoindolizidines through the Chemoselective and Diastereoselective Catalytic Hydrogenation of Indolizines. Organic Letters, 6(13), 2213-2216.

• Bonjoch, J., & Diaba, F. (2010). A Simple Entry to the 5,8-Disubstituted Indolizidine Skeleton via Hetero Diels-Alder Reaction. Molecules, 15(10), 7139-7151. Available at: [Link]

• Huang, P.-Q., et al. (2023). Catalytic Enantioselective Reductive Alkynylation of Amides Enables One-Pot Syntheses of Pyrrolidine, Piperidine and Indolizidine Alkaloids.

• Ley, S. V., et al. (2007). A flow process for the multi-step synthesis of the alkaloid natural product oxomaritidine: a new paradigm for molecular assembly. Chemical Communications, (5), 453-455. Available at: [Link]

• de Oliveira, K. T., et al. (2017). Origin of the Diastereoselectivity of the Heterogeneous Hydrogenation of a Substituted Indolizine. The Journal of Organic Chemistry, 82(21), 11563-11569. Available at: [Link]

• Nonn, M., et al. (2022). A de novo Stereocontrolled Synthetic Approach to a Functionalized Indolizidine Core. European Journal of Organic Chemistry, 2022(44), e202201018. Available at: [Link]

• Anonymous. (2021). Problems needing attention in synthesis process scaling up. Shandong Look Chemical. Available at: [Link]

• Sammakia, T., & Stangel, T. L. (2016). Stereoselection in Intramolecular Diels–Alder Reactions of 2-Cyano-1-azadienes: Indolizidine and Quinolizidine Synthesis. Organic Letters, 18(13), 3242-3245. Available at: [Link]

• Adesis, Inc. (2021). How to deal with Scale-up challenges of Chemistry? Prime Scholars. Available at: [Link]

• Hart, D. J. (1982). Stereoselective indolizidine synthesis: preparation of stereoisomers of gephyrotoxin-223AB. The Journal of Organic Chemistry, 47(24), 4831-4833.
• Grieco, P. A., & Parker, D. T. (1988). Diels-Alder Reactions of N-Alkenyl-Iminium Salts: A Novel Route to Indolizidine Derivatives. The Journal of Organic Chemistry, 53(14), 3325-3330.
• Various Authors. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI.

• HWS Labortechnik. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis. HWS Labortechnik Mainz. Available at: [Link]

• Fawl, S. (2018). What may be causing a low yield in my Diels-Alder between 9-Nitroanthracene and maleic anhydride?. Quora. Available at: [Link]

• Fauske, H. K. (2023). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. LinkedIn. Available at: [Link]

• Amer, A., & Silver, J. (2014). How to isolate and purify indolizidine compounds?. ResearchGate. Available at: [Link]

• Lab Manager. (2022). How to Scale Up a New Synthesis Reaction. Lab Manager. Available at: [Link]

• Ley, S. V., et al. (2007). A Flow Process for the Multi-Step Synthesis of the Alkaloid Natural Product Oxomaritidine: A New Paradigm for Molecular Assembly. Request PDF. Available at: [Link]

• Boto, A., et al. (2009). Enantiopure alkaloid analogues and iminosugars from proline derivatives: stereocontrol in sequential processes. Tetrahedron Letters, 50(27), 3974-3977.

• Wang, C., et al. (2022). Improved Total Synthesis of Indolizidine and Quinolizidine Alkaloids via Nickel-Catalyzed (4 + 2) Cycloaddition. The Journal of Organic Chemistry, 87(15), 9968-9980. Available at: [Link]

• Wang, C., et al. (2022). Improved Total Synthesis of Indolizidine and Quinolizidine Alkaloids via Nickel-Catalyzed (4 + 2) Cycloaddition. PubMed. Available at: [Link]

• Nechaev, A. V., & Van der Eycken, E. V. (2012). MULTICOMPONENT REACTIONS IN ALKALOID-BASED DRUG DISCOVERY. PMC. Available at: [Link]

• Ma, M., et al. (2015). Identification of the polyketide biosynthetic machinery for the indolizidine alkaloid cyclizidine. Chemical Science, 6(12), 7244-7249. Available at: [Link]

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• Bertozzi, F., et al. (2000). Synthesis of (–)
• Anonymous. (n.d.).

• Wang, J., et al. (2015). Indolizine synthesis via Cu-catalyzed cyclization of 2-(2-enynyl)pyridines with nucleophiles. Organic Chemistry Frontiers. Available at: [Link]

• Sadowski, B., Klajn, J., & Gryko, D. T. (2016). Recent advances in the synthesis of indolizines and their π-expanded analogues. Organic & Biomolecular Chemistry. Available at: [Link]

• Sterling Pharma Solutions. (2025). Overcoming purification hurdles for ADC linker payloads. Sterling Pharma Solutions. Available at: [Link]

• Bonjoch, J., et al. (2021). Studies on the Enantioselective Synthesis of E-Ethylidene-bearing Spiro[indolizidine-1,3′-oxindole] Alkaloids. MDPI. Available at: [Link]

• O'Duill, M. (2014). Two-Directional Asymmetric “Clip-Cycle” Synthesis of 3,5-Disubstituted Pyrrolizidines and Indolizidines. University of Nottingham.

• European Medicines Agency. (2014). Reflection paper on the requirements for selection and justification of starting materials for the manufacture of chemical active substances. IPQ. Available at: [Link]

• Ghorai, M. K., et al. (2010). Intramolecular azide-alkyne [3 + 2] cycloaddition: versatile route to new heterocyclic structural scaffolds. Organic & Biomolecular Chemistry. Available at: [Link]

• Drug Development and Delivery. (2026). PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. Drug Development and Delivery. Available at: [Link]

• Thomson, R. J., & Trost, B. M. (2009). Total Syntheses of Arylindolizidine Alkaloids (+)-Ipalbidine and (+)-Antofine. PMC. Available at: [Link]

• Koldaeva, T. Y., & Aksenov, A. V. (2021). Indolizines and Their Hetero/Benzo Derivatives in Reactions of [8+2] Cycloaddition. MDPI. Available at: [Link]

• Kącka-Zych, A., & Jamróz, M. H. (2023). Thermal [3+2] cycloaddition reactions as most universal way for the effective preparation of five-membered nitrogen containing heterocycles. Scientiae Radices. Available at: [Link]

• Iwasawa, N., et al. (2001). Synthesis of indolizidine and quinolizidine derivatives via intramolecular cyclization of alkynyltungsten compounds with N-acyliminium ion. The Journal of Organic Chemistry, 66(18), 6193-6196.

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"overcoming low yields in Pauson-Khand reaction for indolizidines"

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to optimize the intramolecular Pauson-Khand reaction (PKR) for the construction of complex indolizidine scaffolds. While this [2+2+1] cycloaddition is an exceptionally powerful tool for alkaloid synthesis, it is notoriously sensitive to steric hindrance, carbon monoxide (CO) dissociation rates, and competing reaction pathways.

This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causality behind low yields, provide self-validating protocols, and establish a robust framework for your synthetic campaigns.

I. Diagnostic Mechanistic Pathway

To troubleshoot effectively, we must first isolate where the catalytic or stoichiometric cycle is failing. The diagram below maps the critical path of the intramolecular PKR for 2-allylpyrrolidines, highlighting the primary bottleneck (CO dissociation) and the most common yield-draining side reaction.

Figure 1: Mechanistic pathway of the intramolecular Pauson-Khand reaction for indolizidines.

II. Troubleshooting & FAQs

Q1: My overall yield of the indolizidine product is below 40%, but the starting 2-allylpyrrolidine enyne is fully consumed. What is happening? Causality: The most common yield-limiting factor in the intramolecular PKR of 2-allylpyrrolidines is concomitant 1,7-enyne cycloisomerization[1]. If the migratory insertion of CO is too slow, the reaction bypasses the desired [2+2+1] cycloaddition and instead forms an exocyclic 1,3-diene[1]. Solution: This side reaction is highly dependent on the activation method. Thermal activation (refluxing toluene) heavily favors this bypass. To suppress it, maintain a strict 1 atm CO atmosphere during the cyclization phase and lower the temperature to 50–60 °C[1].

Q2: The reaction stalls at the hexacarbonyldicobalt-alkyne complex stage. How can I drive the cyclization forward without using harsh thermal conditions? Causality: The rate-limiting step of the PKR is the dissociation of a carbon monoxide ligand from the highly stable organometallic complex to open a coordination site for the tethered alkene[2]. Solution: Utilize amine N-oxide promoters, such as N-methylmorpholine N-oxide (NMO) or trimethylamine N-oxide (TMAO)[3]. These additives act via nucleophilic attack on a coordinated CO ligand, oxidizing it to CO2[3]. This renders the CO dissociation irreversible and allows the cycloaddition to proceed at room temperature or under mild heating[4].

Q3: I am observing poor diastereoselectivity at the newly formed ring fusion of the indolizidine. How can this be improved? Causality: Diastereoselectivity in intramolecular PKR is heavily influenced by substrate conformation—specifically the steric bulk at the allyl chiral center of the pyrrolidine ring[5]. The alkene struggles to discriminate between faces unless the position is sterically congested[2]. Solution: Ensure that the protecting groups or substituents on the pyrrolidine nitrogen and the propargyl moiety provide sufficient steric differentiation. Switching from thermal conditions to NMO-promoted conditions at lower temperatures has been shown to enhance face discrimination, often yielding diastereomeric ratios (d.r.) of >95:5[1].

Q4: How do I know if the initial complexation with Co2(CO)8 is complete before adding my promoter? Causality: Premature addition of NMO before full complexation leads to premature oxidation of the cobalt catalyst, resulting in catalyst degradation and unreacted starting material. Solution: The complexation is a self-validating visual process. Co2(CO)8 in CH2Cl2 or THF is deep red/brown. As it complexes with the alkyne, the solution transitions to an intense crimson. Monitor by TLC; the complexation occurs quantitatively within 1 hour at room temperature[1]. Do not add NMO until the starting enyne spot has completely converted to the highly non-polar, brightly colored cobalt complex.

III. Quantitative Data: Promoter & Condition Comparison

To make an informed decision on your reaction parameters, review the summarized data below comparing standard activation methods for 2-allylpyrrolidine substrates.

Table 1: Optimization of Intramolecular PKR Conditions for Indolizidines

Activation Method	Temp (°C)	Time (h)	Typical Yield (%)	Diastereomeric Ratio (d.r.)	Mechanistic Drawback / Note
Thermal (No Additive)	110 (Toluene)	12–24	30–45%	Moderate (ca. 3:1)	High rate of 1,7-enyne cycloisomerization[1].
NMO•H2O (6.0 equiv)	20–60 (THF)	2–20	60–96%	High (>95:5)	Requires careful CO purging to prevent over-oxidation[1].
TMAO (6.0 equiv)	20 (CH2Cl2)	2–12	55–85%	High (>95:5)	Highly hygroscopic; requires strict anhydrous handling[4].
Thioether (e.g., 4-FBnSMe)	80 (DCE)	12–18	70–90%	High (>90:10)	Modulates Lewis basicity to influence alkene insertion rate[4].

IV. Standard Operating Procedure (SOP)

Protocol: NMO-Promoted Intramolecular Pauson-Khand Cycloaddition This protocol utilizes self-validating checkpoints to ensure the integrity of the catalytic cycle.

Step 1: Alkyne Complexation

• Dissolve the functionalized 2-allylpyrrolidine enyne (0.5 mmol) in anhydrous THF (15 mL) under a strict nitrogen atmosphere[1].

• Add Co2(CO)8 (0.6 mmol, 1.2 equiv) in one single portion[1].

• Validation Checkpoint: The solution will immediately turn deep red/brown. Stir at room temperature for 1 to 2 hours. Confirm complete consumption of the starting enyne via TLC (look for a new, dark red, UV-active spot near the solvent front).

Step 2: Atmosphere Exchange

• Once complexation is visually and chromatographically confirmed, purge the reaction vessel with Carbon Monoxide (CO) gas.

• Bubble CO directly through the solution for 5 minutes, then maintain the system under a CO balloon (1 atm)[1].

• Causality Note: The CO atmosphere is critical here to suppress the unwanted 1,7-enyne cycloisomerization side-reaction during the subsequent activation step[1].

Step 3: Promotion & Cyclization

• Add NMO•H2O (3.0 mmol, 6.0 equiv) to the reaction mixture[1].

• Stir at room temperature for 20 hours[1]. If the substrate is highly sterically hindered, the temperature can be gently raised to 50 °C without eroding the diastereoselectivity[1].

• Validation Checkpoint: Monitor the reaction progress by the disappearance of the dark red cobalt-alkyne complex spot on TLC and the appearance of a more polar, UV-active enone product.

Step 4: Workup & Purification

• Filter the crude reaction mixture through a short pad of Celite to remove insoluble, oxidized cobalt salts.

• Rinse the filter cake thoroughly with CH2Cl2[1].

• Concentrate the combined filtrates under reduced pressure and purify the residue via flash column chromatography (Hexanes/EtOAc gradients) to afford the functionalized indolizidine enone.

V. References

• McCormack, M. P., & Waters, S. P. (2013). Synthesis of Functionalized Indolizidines through Pauson–Khand Cycloaddition of 2-Allylpyrrolidines. The Journal of Organic Chemistry, 78(3), 1176–1183. URL: [Link]

• Pauson–Khand reaction. Wikipedia. URL: [Link]

• Chen, Y., et al. (2020). Evolution of Pauson-Khand Reaction: Strategic Applications in Total Syntheses of Architecturally Complex Natural Products (2016–2020). Molecules, 25(20), 4780. URL: [Link]

• Blanco, J. M., et al. (2020). Pauson–Khand reaction of fluorinated compounds. Beilstein Journal of Organic Chemistry, 16, 1692–1714. URL: [Link]

Sources

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• 3. Pauson–Khand reaction - Wikipedia [en.wikipedia.org]
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• 5. mdpi.com [mdpi.com]

Technical Support Center: Managing Diastereoselectivity in Indolizidine Synthesis

Welcome to the Advanced Synthesis Support Center. Indolizidines—bicyclic nitrogen heterocycles featuring fused five- and six-membered rings—are privileged scaffolds in drug development and natural product synthesis (e.g., swainsonine, castanospermine). However, establishing the correct relative stereochemistry at the bridgehead nitrogen and adjacent carbons is a notorious bottleneck.

As a Senior Application Scientist, I have compiled this troubleshooting guide to address the most common diastereoselectivity failures encountered during the three primary indolizidine synthesis workflows: 1,3-Dipolar Cycloadditions , N-Acyliminium Ion Cyclizations , and Gold-Catalyzed Cascades .

Workflow 1: 1,3-Dipolar Cycloadditions (1,3-DC) of Azomethine Ylides

Q: I am running a multicomponent 1,3-DC with pipecolinic acid esters, but my endo/exo diastereomeric ratio (d.r.) is plateauing at a poor 70:30. How can I drive the reaction toward high endo-selectivity?

A: The diastereoselectivity in the 1,3-DC of azomethine ylides is dictated by the steric profile of the dipolarophile and the secondary orbital interactions during the transition state. If you are using bulky dipolarophiles like N-methylmaleimide (NMM), steric clashing overrides orbital overlap, resulting in the moderate 70:30 d.r. you are observing [1][1].

To fix this, switch to a less sterically hindered dipolarophile, such as methyl acrylate. The reduced steric bulk allows secondary orbital interactions between the ester carbonyl of the ylide and the dipolarophile to dominate, driving the endo-diastereoselection up to 95:5[1][1].

Self-Validating Protocol: High-d.r. 1,3-Dipolar Cycloaddition

• Setup: Suspend methyl pipecolinate (1.0 equiv) and your chosen aldehyde (1.0 equiv) in anhydrous toluene.

• Reagent Addition: Add triethylamine (1.0 equiv) and methyl acrylate (1.2 equiv).

• Thermal Activation: Heat the mixture strictly to 70 °C.

  • Causality: 70 °C provides the exact thermal energy required for the 1,2-prototropy to generate the azomethine ylide. Exceeding this temperature risks thermal epimerization of the kinetic endo-cycloadduct into the thermodynamic exo-isomer.

• Validation: Monitor consumption of the ylide via TLC. Upon completion, concentrate and analyze the crude mixture via 1 H-NMR before chromatography.

  • Self-Validation Check: The bridgehead proton of the endo-isomer will consistently resonate further downfield compared to the exo-isomer due to the anisotropic deshielding effect of the syn-ester carbonyl. If this downfield shift is absent, your cycloaddition has favored the exo-face.

Mechanistic pathway and stereocontrol in 1,3-DC of azomethine ylides to form indolizidines.

Workflow 2: N-Acyliminium Ion Cyclizations

Q: My N-acyliminium ion cyclization of a tethered hydroxylactam is yielding a nearly 1:1 mixture of diastereomers at the newly formed bridgehead carbon. What is failing?

A: N-acyliminium ions are highly reactive, planar intermediates. If the tethered nucleophile attacks without facial bias, you will inherently achieve zero diastereoselectivity. To control the facial attack, you must engineer 1,2- or 1,3-stereoinduction into the substrate.

Research demonstrates that incorporating a bulky dibenzylamino group on the lactam ring provides critical stereochemical control [2][2]. The steric bulk effectively shields one face of the planar N-acyliminium ion. However, because these ions are so reactive, baseline d.r. can still be low-to-moderate (e.g., 2.9:1) at room temperature [2][2]. You must aggressively lower the temperature and use a highly specific Lewis acid to freeze out the unfavorable transition state.

Self-Validating Protocol: Stereocontrolled N-Acyliminium Cyclization

• Preparation: Dissolve the chiral hydroxylactam (bearing the dibenzylamino directing group) in anhydrous CH 2​ Cl 2​ under an argon atmosphere.

• Cryogenic Cooling: Cool the solution to 0 °C (drop to -78 °C if your specific substrate still yields poor d.r.).

• Activation: Add TMSOTf (1.2 equiv) dropwise.

  • Causality: TMSOTf is a highly oxophilic, non-protic Lewis acid. It efficiently activates the hydroxylactam to eliminate the silanol/water equivalent, generating the N-acyliminium ion cleanly. Using Brønsted acids here often leads to reversible protonation and subsequent epimerization of the product.

• Quench & Validate: Stir for 2 hours, then quench cold with saturated aqueous NaHCO 3​ .

  • Self-Validation Check: The immediate basic quench neutralizes the TMSOTf and any trace triflic acid. If you observe degradation or epimerization during TLC monitoring of the workup, your quench was too slow or too warm, allowing acid-catalyzed reopening of the indolizidine ring.

Troubleshooting workflow for optimizing diastereomeric ratio in N-acyliminium ion cyclizations.

Workflow 3: Gold-Catalyzed Hydroamination Cascades

Q: I am attempting a de novo synthesis of an indolizidine using a gold-catalyzed hydroamination-N-acyliminium cascade from an acyclic ynamide. The cyclization occurs, but the quaternary stereocenter is completely scrambled. Why?

A: In gold-catalyzed domino reactions of ynamides, the formation of a quaternary stereogenic center is exquisitely sensitive to the ligand environment on the gold(I) catalyst. If you are using a standard, unhindered phosphine ligand (like PPh 3​ ), the intermediate aurated enamide has too much conformational flexibility, leading to a non-selective N-acyliminium cyclization.

Sugimoto et al. demonstrated that using a bulky biaryl phosphine ligand, specifically JohnPhosAuNTf 2​ , alongside a stoichiometric amount of benzoic acid (PhCO 2​ H), is critical for success [3][3].

• Causality: The extreme steric bulk of the JohnPhos ligand restricts the rotation of the aurated intermediate, forcing the subsequent cyclization to proceed via a single, highly ordered transition state. Furthermore, the NTf 2−​ counterion is weakly coordinating, ensuring the gold center remains highly electrophilic to activate the ynamide without interfering with the stereochemical pocket.

Quantitative Data Summary: Diastereoselectivity Benchmarks

Use the following table to benchmark your experimental results against validated literature standards. If your d.r. falls significantly below these values, revisit the causality principles in the protocols above.

Synthetic Methodology	Key Reagents / Conditions	Substrate / Dipolarophile	Typical d.r. Benchmark	Reference
1,3-Dipolar Cycloaddition	Toluene, 70 °C, Et 3​ N	Methyl pipecolinate + Methyl acrylate	95:5 (endo:exo)	Castelló et al. [1][1]
1,3-Dipolar Cycloaddition	Toluene, 70 °C, Et 3​ N	Methyl pipecolinate + N-Methylmaleimide	70:30 (endo:exo)	Castelló et al. [1][1]
N-Acyliminium Cyclization	TMSOTf, CH 2​ Cl 2​ , 0 °C	Dibenzylamino-hydroxylactam	Up to 2.9:1 (Substrate dependent)	Heterocycles [2][2]
Gold-Catalyzed Cascade	JohnPhosAuNTf 2​ , PhCO 2​ H	Acyclic ynamide	Highly diastereoselective	Sugimoto et al. [3][3]

References

• Castelló, L. M., Selva, V., Nájera, C., & Sansano, J. M. (2017). "Multicomponent Diastereoselective Synthesis of Indolizidines via 1,3-Dipolar Cycloadditions of Azomethine Ylides." Synthesis, 49(02), 299-309. 1

• "SYNTHESES OF QUINOLIZIDINONE AND INDOLIZIDINONE USING N-ACYLIMINIUM ION CYCLIZATION AND A ONE-POT PROCEDURE FOR PREPARATION OF BENZOQUINOLIZIDINONE." (2014). Heterocycles, 89(2), 440.2

• Sugimoto, K., Mizuno, S., Shirato, M., Tanabe, K., & Matsuya, Y. (2021). "De novo approach to izidines via a gold-catalyzed hydroamination-n-acyliminium ion cyclization of acyclic ynamides." Heterocycles, 103(1). 3

Sources

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• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. u-toyama.elsevierpure.com [u-toyama.elsevierpure.com]

Technical Support Center: Scale-Up Synthesis of Octahydroindolizine-5-carboxylic Acid

Welcome to the technical support center for the scale-up synthesis of octahydroindolizine-5-carboxylic acid. This guide is designed for researchers, chemists, and process development professionals navigating the challenges of transitioning this synthesis from bench-scale to pilot or manufacturing scale. Our focus is on providing practical, field-proven insights and robust troubleshooting strategies rooted in fundamental chemical principles.

Overview of a Plausible Scale-Up Synthetic Workflow

The synthesis of octahydroindolizine-5-carboxylic acid, a chiral bicyclic amino acid, presents unique challenges at scale, particularly concerning stereocontrol, catalytic efficiency, and final product isolation. Below is a representative, robust synthetic pathway that forms the basis for our troubleshooting guide.

Caption: A representative multi-step workflow for the synthesis of the target molecule.

Section 1: Troubleshooting the Catalytic Hydrogenation Step (Step 3)

Catalytic hydrogenation is frequently the most critical and challenging step during the scale-up of N-heterocycle synthesis.[1] It is a triphasic system (solid catalyst, liquid substrate/solvent, gaseous hydrogen) where issues in mass and heat transfer can become limiting factors.[1]

FAQ 1: My hydrogenation reaction has stalled or is extremely slow after scaling up. What are the likely causes?

Answer: This is a classic scale-up problem often linked to mass transfer limitations or catalyst deactivation.

• Causality—Mass Transfer: At the bench, hydrogen dissolves from the headspace into the solvent and diffuses to the catalyst surface with relative ease due to a high surface area-to-volume ratio. At scale, the volume increases cubically while the surface area only increases squarely. This can lead to the reaction becoming "hydrogen-starved." The intrinsic reaction kinetics are fast, but the overall rate is limited by how quickly hydrogen can reach the catalyst.[1]

• Causality—Catalyst Deactivation: Trace impurities in the starting material or solvent, which were negligible at the gram scale, can now be present in sufficient quantity to poison the catalyst. Common poisons for platinum-group metal (PGM) catalysts like Palladium (Pd) or Platinum (Pt) include sulfur, halides, and strong coordinating ligands.

Troubleshooting Protocol:

• Verify Hydrogen Delivery: Ensure your reactor's agitation is sufficient to create a good vortex, maximizing gas-liquid surface area. Check that the hydrogen sparging system (if used) is functioning correctly and not clogged.

• Perform Impurity Analysis: Re-analyze your starting material from Step 2. Look for potential catalyst poisons that may have been introduced from reagents or side reactions.

• Conduct a Catalyst Loading Study: While counterintuitive, sometimes decreasing the catalyst concentration can improve performance if the reaction is mass-transfer limited, as it reduces hydrogen demand per unit volume. However, a more common solution is to increase agitation or hydrogen pressure.

• Consider a Different Catalyst: If poisoning is suspected and the impurity cannot be removed, switching to a more poison-resistant catalyst (e.g., a different support or metal) may be necessary.

Data Summary: Common Hydrogenation Catalysts

Catalyst	Key Advantages	Potential Scale-Up Issues
Pd/C (Palladium on Carbon)	Highly active, versatile, cost-effective.	Pyrophoric when dry, potential for over-reduction, fines can be difficult to filter.[2]
PtO₂ (Adams' Catalyst)	Effective for aromatic systems, less prone to hydrogenolysis.	Higher cost, can be sensitive to catalyst poisons.[3]
Rh/C (Rhodium on Carbon)	Excellent for aromatic ring saturation under milder conditions.	High cost, sensitive to sulfur and nitrogen compounds.

FAQ 2: The diastereoselectivity of my hydrogenation is poor at scale, but was acceptable in the lab. Why?

Answer: A change in diastereoselectivity upon scale-up often points to a change in the reaction conditions that affects the substrate's interaction with the catalyst surface.

• Causality—Heat Transfer: Hydrogenations are often highly exothermic.[1] In a large reactor, inefficient heat removal can cause localized hot spots, leading to an increase in temperature. Higher temperatures can reduce the energy difference between the transition states leading to the different diastereomers, thus lowering selectivity.

• Causality—Hydrogen Concentration: Inconsistent hydrogen concentration at the catalyst surface (due to poor mass transfer) can alter the reaction mechanism and favor different stereochemical pathways.

Troubleshooting Protocol:

• Improve Heat Management: Ensure your reactor's cooling system is adequate. Consider slowing the rate of hydrogen addition or running the reaction at a more dilute concentration to manage the exotherm.[1]

• Optimize Agitation and Pressure: Increase agitation to improve both heat and mass transfer. Increasing hydrogen pressure can sometimes favor the formation of one diastereomer by ensuring a consistent, high concentration of hydrogen on the catalyst surface.[4]

• Solvent and Additive Screening: The polarity of the solvent can influence how the substrate adsorbs onto the catalyst. An acidic or basic additive can protonate or deprotonate the substrate, altering its conformation and, consequently, the facial selectivity of the hydrogenation.

Caption: A decision tree for troubleshooting slow hydrogenation reactions.

Section 2: Troubleshooting Chiral Resolution and Crystallization (Step 5)

The final step to obtain an enantiomerically pure product often involves the formation of diastereomeric salts with a chiral resolving agent, followed by selective crystallization. This can be a complex process governed by thermodynamics and kinetics.

FAQ 3: I'm getting low enantiomeric excess (ee) in my crystalline product after diastereomeric salt formation.

Answer: This is a common and frustrating problem. It indicates that the crystallization is not effectively discriminating between the two diastereomeric salts.

• Causality—Solid Solution Formation: The most challenging scenario is when the desired and undesired diastereomeric salts co-crystallize to form a solid solution.[5] In this case, simple crystallization will not be effective at purification, as the crystal lattice accommodates both diastereomers.[6]

• Causality—Suboptimal Solvent System: The choice of solvent is critical. The ideal solvent will maximize the solubility difference between the two diastereomeric salts. A poor solvent may dissolve both salts equally well or cause both to precipitate.

• Causality—Kinetics vs. Thermodynamics: A rapid crystallization (kinetically controlled) may trap the undesired diastereomer in the crystal lattice. A slow, controlled cooling process allows the system to reach thermodynamic equilibrium, favoring the crystallization of the less soluble, more stable diastereomeric salt.

Troubleshooting Protocol:

• Screen a Wide Range of Solvents: Create a solvent screening table. Test single solvents and binary/ternary mixtures with varying polarities. The goal is to find a system where one salt is sparingly soluble and the other is freely soluble.

• Control the Cooling Profile: Implement a slow, linear cooling ramp in your reactor. Crash-cooling should be avoided. Seeding the solution with a small amount of the desired pure diastereomeric salt can also promote the correct crystallization pathway.

• Investigate Different Resolving Agents: If solid solutions are suspected, the most effective solution is often to switch to a different chiral resolving agent. The change in structure can disrupt the crystal packing that allows for solid solution formation.

Data Summary: Common Chiral Resolving Agents for Amines/Carboxylic Acids

Resolving Agent	Target Functional Group	Key Characteristics
Tartaric Acid Derivatives (e.g., Di-p-toluoyl-L-tartaric acid)	Amines	Readily available, highly crystalline salts, widely used.[5]
Mandelic Acid	Amines	Often provides good discrimination, available in both enantiomeric forms.
(1R)-(-)-Camphorsulfonic acid	Amines	Strong acid, forms robust salts.
Chiral Amines (e.g., (R)-1-Phenylethylamine)	Carboxylic Acids	Effective for resolving acidic centers.[7]

FAQ 4: My product "oils out" instead of crystallizing during the resolution step.

Answer: "Oiling out" or liquid-liquid phase separation occurs when the solute concentration exceeds its solubility limit at a given temperature, but the conditions are not favorable for nucleation and crystal growth.

• Causality—High Supersaturation: This often happens if the solution is cooled too quickly or if a solvent in which the salt is extremely insoluble (an anti-solvent) is added too rapidly.

• Causality—Impurities: The presence of impurities can inhibit nucleation by adsorbing onto the surface of small crystal nuclei, preventing them from growing.

Troubleshooting Protocol:

• Reduce the Rate of Supersaturation: Slow down the cooling rate or the rate of anti-solvent addition significantly.

• Increase Crystallization Temperature: If possible, try to perform the crystallization at a higher temperature where the viscosity is lower and molecular mobility is higher, favoring crystal formation over amorphous oiling. This may require changing the solvent to one with a higher boiling point.

• "Seed" the Solution: Add a small number of seed crystals of the desired product at a temperature just below the saturation point. This provides a template for crystal growth and can bypass the difficult nucleation step.

• Purify the Substrate: If impurities are the suspected cause, an additional purification step (e.g., charcoal treatment, flash chromatography) before the resolution may be required.

References

• Formal Synthesis of Indolizidine and Quinolizidine Alkaloids from Vinyl Cyclic Carbon
• Synthetic approach towards the synthesis of indolizidine and quinolizidine alkaloids using vinyl‐substituted cyclic carbonates.
• Recent advances in the synthesis of indolizines and their π-expanded analogues. Google Scholar.
• Total Synthesis of Indolizidine Alkaloid (−)
• Improved Total Synthesis of Indolizidine and Quinolizidine Alkaloids via Nickel-Catalyzed (4 + 2) Cycloaddition.
• Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. RSC Publishing.
• Catalytic Hydrogenation Part III - More Tips and Tricks. Curly Arrow.
• Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. PMC.
• 3 Key Elements of Successful Hydrogen
• Scale-up of catalytic hydrogenation in the pharmaceutical industry. Biblioteca IQS.
• Hydrogen
• A Complete Safety and Operation Guide for High-Pressure Catalytic Hydrogen
• Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution. ChemRxiv.
• Extension of our strategy for the synthesis of octahydroindolizine 25,...
• Synthesis of Bridged Bicyclic Amines by Intramolecular Amination of Remote C–H Bonds: Synergistic Activation by Light and Heat.
• Practical scale up synthesis of carboxylic acids and their bioisosteres 5-substituted-1H-tetrazoles catalyzed by a graphene oxide-based solid acid carboc
• Process for the purification of amines.
• Enantioselective synthesis of an octahydroindolizine (indolizidine)

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• 2. Curly Arrow: Catalytic Hydrogenation Part III - More Tips and Tricks [curlyarrow.blogspot.com]
• 3. reddit.com [reddit.com]
• 4. 3 Key Elements of Successful Hydrogenation Scale-Up | Neuland Labs [neulandlabs.com]
• 5. Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution - Chemical Communications (RSC Publishing) DOI:10.1039/D3CC01352A [pubs.rsc.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

"comparative analysis of indolizidine synthesis routes"

Comparative Analysis of Indolizidine Synthesis Routes: A Guide for Drug Development

Indolizidine alkaloids—characterized by their fused, bicyclic 6,5-nitrogen-containing ring system—are highly prized in pharmaceutical research. Natural derivatives like swainsonine, castanospermine, and uniflorine A exhibit potent biological activities, functioning primarily as selective glycosidase inhibitors with antiviral and anticancer potential. Because natural extraction yields are often impractically low, establishing scalable, stereoselective synthetic routes is a critical bottleneck in drug development.

This guide provides an objective, mechanistic comparison of the three most prominent synthetic pathways used to construct the indolizidine core, supported by field-proven experimental data.

Mechanistic Evaluation of Synthesis Routes

Ring-Closing Metathesis (RCM)

The RCM approach leverages Grubbs' ruthenium catalysts to cyclize diene substrates containing nitrogen functionalities. This route is highly effective for synthesizing polyhydroxylated indolizidines.

• Causality & Logic: The thermodynamic driving force of RCM is the irreversible release of ethylene gas, which pushes the equilibrium entirely toward the cyclic dihydropyrrolidine or piperidine intermediate. Subsequent asymmetric dihydroxylation and reductive amination yield the final bicyclic core.

• Validation: As demonstrated in the, this method allows for precise stereochemical control over the hydroxyl groups, which is critical for matching the binding pockets of target glycosidases.

Nickel-Catalyzed (4+2) Cycloaddition

This transition-metal strategy utilizes a Ni(0) catalyst to facilitate the cycloaddition of internal alkynes with azetidinones, forming chiral piperidinones.

• Causality & Logic: By utilizing a highly strained 4-membered azetidinone ring, the activation energy for C–C bond cleavage is lowered. The Ni(0)/PPh3 catalyst system ensures that the inherent chirality of the azetidinone precursor is perfectly retained in the product, eliminating the need for wasteful late-stage chiral resolution.

• Validation: This approach was successfully applied in the to yield (+)-seco-antofine and (+)-ipalbidine with exceptional regioselectivity.

Palladium-Catalyzed Heck Cyclization

This route involves the heteroaryl Grignard addition to N-acylpyridinium salts, followed by an intramolecular Heck cyclization to form benzo-fused indolizidine mimics.

• Causality & Logic: The use of palladium catalysis allows for mild reaction conditions and high functional group tolerance. The intramolecular nature of the Heck step ensures a high effective molarity of the reacting alkene, driving the cyclization forward rapidly and exclusively yielding the trans diastereomer.

• Validation: Documented in the , this route is highly modular, making it the superior choice for generating diverse chemical libraries for high-throughput screening.

Quantitative Performance Comparison

The following table synthesizes the operational and performance metrics of the three routes to guide synthetic planning:

Parameter	Ring-Closing Metathesis (RCM)	Ni-Catalyzed (4+2) Cycloaddition	Pd-Catalyzed Heck Cyclization
Primary Target Class	Polyhydroxylated alkaloids	Chiral, non-phenanthroindolizidines	Benzo-fused alkaloid mimics
Catalyst System	Ru (Grubbs I/II)	Ni(cod)₂ / PPh₃	Pd(OAc)₂ / PPh₃
Stereocontrol Mechanism	Substrate-controlled	Catalyst/Substrate-controlled	High trans-diastereoselectivity
Step Economy	Moderate (requires extensive pre-functionalization)	High (utilizes divergent intermediates)	High (2-3 steps from commercial reagents)
Scalability	Moderate (sensitive to high dilution requirements)	Good (robust at higher concentrations)	Excellent (standard cross-coupling conditions)

Standardized Experimental Protocol: Ni-Catalyzed (4+2) Cycloaddition

To ensure reproducibility, the following protocol details the synthesis of the indolizidine core via the Ni-catalyzed pathway. This workflow is designed as a self-validating system to prevent downstream failures.

Step 1: Catalyst Activation

• Action: In a nitrogen-filled glovebox, dissolve Ni(cod)₂ (10 mol%) and PPh₃ (20 mol%) in anhydrous toluene (0.1 M). Stir for 15 minutes at room temperature.

• Causality: Ni(cod)₂ is highly susceptible to atmospheric oxidation. The glovebox ensures an inert environment. PPh₃ displaces the cyclooctadiene (cod) ligands to form the active, electron-rich Ni(0) species necessary for oxidative addition.

• Validation: A distinct color change from pale yellow to deep red/brown confirms the successful formation of the active Ni(0)-PPh₃ complex.

Step 2: Cycloaddition Reaction

• Action: Add the chiral azetidinone (1.0 equiv) and internal alkyne (1.5 equiv) to the catalyst solution. Seal the reaction vessel, remove it from the glovebox, and heat to 90 °C for 12 hours.

• Causality: Elevated temperature provides the thermal energy required to cleave the strained Csp³–Csp² bond of the azetidinone. The 0.5 equiv excess of alkyne ensures complete conversion of the limiting reagent and suppresses catalyst deactivation pathways.

Step 3: In-Process Quality Control (IPC)

• Action: Cool the mixture and monitor via TLC (Hexanes/EtOAc 7:3) and crude ¹H NMR.

• Validation: The complete disappearance of the UV-active azetidinone spot and the emergence of a lower Rf piperidinone spot on the TLC plate confirms successful cycloaddition. ¹H NMR should reveal the diagnostic vinylic proton of the newly formed piperidinone ring, validating regioselectivity.

Step 4: Reduction and Bicyclic Ring Closure

• Action: Concentrate the crude mixture, redissolve in anhydrous THF, and treat with LiAlH₄ (2.0 equiv) at 0 °C. Warm to room temperature and stir for 4 hours.

• Causality: LiAlH₄ serves a dual purpose: it reduces the piperidinone carbonyl to an amine and subsequently facilitates the intramolecular nucleophilic attack on the pendant electrophilic group, closing the 5-membered ring to yield the final cis-fused indolizidine core.

Visual Workflow of Synthesis Logic

Comparative workflows for the synthesis of the indolizidine bicyclic core.

References

• Total Synthesis of Indolizidine Alkaloids via Nickel-Catalyzed (4 + 2) Cyclization Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• Synthesis of Pentahydroxy Indolizidine Alkaloids Using Ring Closing Metathesis: Attempts To Find the Correct Structure of Uniflorine A Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• Synthesis of the Benzo-fused Indolizidine Alkaloid Mimics Source: Beilstein Journal of Organic Chemistry URL:[Link]

Biological Activity of Octahydroindolizine-5-Carboxylic Acid vs. Other Proline Analogs: A Comprehensive Comparison Guide

As a Senior Application Scientist navigating the complexities of peptide drug discovery, I frequently encounter the conformational bottlenecks inherent to standard proteinogenic amino acids. While L-proline is a classical disruptor of α -helical and β -sheet structures, its inherent flexibility often dilutes target affinity in highly specific biological systems.

To overcome this, researchers are increasingly turning to conformationally restricted bicyclic scaffolds. This guide provides an objective, data-driven comparison of octahydroindolizine-5-carboxylic acid (OICA) against traditional proline analogs. By examining structural dynamics, biological efficacy, and self-validating experimental workflows, this guide serves as a definitive resource for drug development professionals seeking to optimize peptide-based therapeutics.

The Conformational Bottleneck: Structural Dynamics

In native proteins, the peptide bond predominantly exists in the trans conformation. However, the unique secondary amine of L-proline reduces the free enthalpy difference between the cis and trans Xaa-Pro isomers to a mere ~2.0 kJ/mol. This results in an intrinsic probability of up to 30% cis conformation in solution .

While this flexibility is essential for native protein folding (catalyzed by peptidyl-prolyl isomerases), it is detrimental to the pharmacodynamics of synthetic drugs. A flexible peptide must pay a high entropic penalty to adopt its bioactive conformation upon binding to a receptor.

OICA vs. Monocyclic Analogs

Octahydroindolizine-5-carboxylic acid (OICA) is a bicyclic proline analog featuring a piperidine ring fused to a pyrrolidine ring. This indolizidine skeleton acts as a rigidifier:

• Monocyclic Analogs (e.g., L-Proline, Pipecolic Acid): Allow rapid interconversion between endo/exo ring puckering states, leading to a dynamic equilibrium of ϕ and ψ dihedral angles.

• Sterically Bulky Analogs (e.g., 5-tert-Butylproline): Rely on steric clashes to force the amide bond into a cis geometry (up to 90% cis population) 1.

• Bicyclic Analogs (OICA): Physically lock the ring puckering (often favoring the C γ -exo conformation) through the fused bicyclic system. This topological constraint effectively freezes the Xaa-Pro bond in the desired geometry without relying solely on steric repulsion, drastically reducing the entropic penalty of receptor binding 2.

Fig 1. Mechanistic pathway of bicyclic proline analogs enhancing target affinity and bioactivity.

Comparative Biological Activity

The structural rigidity of OICA translates directly into superior biological performance across several therapeutic domains compared to traditional analogs.

A. Arginase Inhibition in Oncology

Myeloid-derived suppressor cells (MDSCs) exploit arginase activity in the tumor microenvironment to deplete L-arginine, effectively starving and suppressing cytotoxic T-cells. Small-molecule arginase inhibitors require a highly specific three-dimensional orientation to bind the metalloenzyme's active site.

• Performance: Monocyclic proline-based inhibitors often fail to achieve sub-nanomolar potency due to conformational flexibility. Bicyclic proline analogs, by forcing a C γ -exo conformation, perfectly align the inhibitor's pharmacophore with the arginase binuclear manganese cluster, resulting in a log-fold increase in potency 2.

B. GPCR Antagonism (e.g., Oxytocin Receptors)

The biological activity of oxytocin is heavily dependent on the Cys6-Pro7 amide bond geometry. Agonism requires the trans-isomer, while antagonism is driven by the cis-isomer.

• Performance: Substituting L-proline with 5-tert-butylproline pushes the cis-population to 90%, creating potent antagonists. However, bicyclic analogs achieve similar cis-stabilization while offering additional resistance to proteolytic degradation, making them superior candidates for in vivo applications 1.

C. Antimicrobial and Anti-inflammatory Properties

Indolizine derivatives inherently possess broad-spectrum biological activities. Recent screening of indolizine carboxylic acids demonstrated significant anti-inflammatory (analogous to indomethacin) and antimicrobial effects against E. coli and S. aureus3. OICA acts as a dual-threat scaffold: serving both as a conformational director in peptides and providing intrinsic membrane-penetrating capabilities.

Quantitative Data Summary

Compound	Ring System	Conformational Constraint	Cis-Isomer Population (%)	Primary Biological Application
L-Proline	Monocyclic (5)	Low (Flexible puckering)	~10 - 30%	Native peptides, general
Pipecolic Acid	Monocyclic (6)	Moderate	~20 - 40%	Protease inhibitors
5-tert-Butylproline	Monocyclic (5, bulky)	High (Steric clash)	~90%	Oxytocin/GPCR antagonists
OICA	Bicyclic (5+6)	Very High (Locked ϕ / ψ )	>95% (Context dep.)	Arginase inhibitors, MDSC modulators

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of OICA must follow a rigorous, self-validating workflow. Below are the optimized protocols detailing not just the how, but the causality behind each methodological choice.

Fig 2. Self-validating workflow for synthesizing and evaluating bicyclic proline analogs.

Protocol 1: Incorporation of OICA via Solid-Phase Peptide Synthesis (SPPS)

The Challenge: The bridgehead nitrogen and fused ring system of OICA create severe steric hindrance, making standard acylation with HBTU/DIPEA highly inefficient, often resulting in truncated deletion sequences. The Solution: Microwave-assisted SPPS utilizing highly reactive coupling reagents.

• Resin Preparation: Swell Rink Amide resin (0.1 mmol scale) in DMF for 30 minutes.

• Deprotection: Treat with 20% piperidine in DMF (2 x 5 min) to remove the Fmoc group.

• Activation & Coupling: Dissolve 4 eq. of Fmoc-OICA-OH, 3.9 eq. of HATU, and 4 eq. of HOAt in DMF. Add 8 eq. of highly hindered base (e.g., 2,4,6-collidine).

  • Causality: HOAt provides a neighboring-group effect that accelerates the reaction, while collidine prevents base-catalyzed epimerization.

• Microwave Heating: Subject the reaction to microwave irradiation at 75°C for 15 minutes. The thermal energy is critical to overcome the high activation barrier of the sterically hindered secondary amine.

• Cleavage: Cleave using TFA/TIPS/H2O (95:2.5:2.5) for 2 hours, precipitate in cold ether, and purify via RP-HPLC.

Protocol 2: Conformational Validation via 2D ROESY NMR

The Challenge: 1D 1 H NMR is insufficient for determining the cis/trans ratio of OICA-peptides due to severe signal overlap in the aliphatic region. The Solution: 2D Rotating-frame Overhauser Effect Spectroscopy (ROESY).

• Sample Prep: Dissolve 5 mg of the purified peptide in 600 µL of D 2​ O/H 2​ O (1:9) or DMSO- d6​ .

• Acquisition: Acquire a 2D ROESY spectrum with a mixing time of 200–300 ms.

  • Causality: For mid-sized peptides (MW 1000–3000 Da), the molecular correlation time often causes standard NOESY cross-peaks to pass through zero. ROESY guarantees positive cross-peaks regardless of molecular weight.

• Analysis: Integrate the cross-peaks. A strong correlation between Hα​(i) and Hα​(i+1) confirms the cis-geometry, whereas a correlation between Hα​(i) and Hδ​(i+1) indicates the trans-geometry.

Protocol 3: Arginase Enzymatic Inhibition Assay

The Challenge: Accurately measuring the potency of the OICA-analog against arginase without assay interference. The Solution: Diacetyl Monoxime Colorimetric Assay.

• Enzyme Activation: Incubate recombinant human Arginase I with 10 mM MnCl 2​ at 56°C for 10 minutes (Mn 2+ is required for the binuclear active site).

• Reaction: Mix the activated enzyme with varying concentrations of the OICA-peptide inhibitor in a 96-well plate. Add 0.5 M L-arginine substrate and incubate at 37°C for 60 minutes.

• Detection: Stop the reaction with an acid mixture (H 2​ SO 4​ /H 3​ PO 4​ ). Add diacetyl monoxime and boil at 100°C for 15 minutes.

  • Causality: Arginase converts arginine to ornithine and urea. Diacetyl monoxime reacts specifically with urea under highly acidic conditions to form a chromophore (absorbance at 530 nm). This provides a direct, interference-free readout of enzyme velocity to calculate the IC 50​ .

Conclusion

Octahydroindolizine-5-carboxylic acid represents a significant evolutionary step in peptide engineering. By leveraging a fused bicyclic system, researchers can bypass the entropic penalties associated with L-proline, locking peptides into highly specific, bioactive cis- or trans-geometries. When coupled with rigorous synthetic and analytical workflows, OICA serves as a premier scaffold for developing next-generation arginase inhibitors, GPCR antagonists, and antimicrobial agents.

References

• Title: Proline Derivatives and Analogs. Source: Sigma-Aldrich.
• Title: A Study of the Relationship between Biological Activity and Prolyl Amide Isomer Geometry in Oxytocin Using 5-tert-Butylproline To Augment the Cys6-Pro7 Amide Cis-Isomer Population. Source: Journal of Medicinal Chemistry - ACS Publications.
• Title: Comprehensive Strategies to Bicyclic Prolines: Applications in the Synthesis of Potent Arginase Inhibitors. Source: PubMed Central (PMC).
• Title: Synthesis and Antibacterial Activities of Some Indolizine Carboxylic Acids. Source: ResearchGate.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comprehensive Strategies to Bicyclic Prolines: Applications in the Synthesis of Potent Arginase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

"comparing the efficacy of different catalysts for indolizidine synthesis"

A Comparative Guide to Catalytic Strategies in Indolizidine Synthesis

The indolizidine alkaloid core is a privileged scaffold in numerous natural products exhibiting a wide array of biological activities, making it a perpetual target of interest for synthetic chemists. The stereoselective construction of this bicyclic system presents a significant challenge, and a variety of catalytic methods have been developed to address this. This guide provides a comparative analysis of the efficacy of different contemporary catalysts for indolizidine synthesis, with a focus on their underlying mechanisms, experimental protocols, and comparative performance data. Our aim is to equip researchers, scientists, and drug development professionals with the insights needed to select the optimal catalytic strategy for their specific synthetic goals.

The Landscape of Catalytic Indolizidine Synthesis

The synthesis of indolizidines has evolved from classical, often lengthy, and less efficient methods to highly streamlined and stereoselective catalytic approaches. Modern strategies predominantly leverage transition metal catalysis and biocatalysis to achieve high levels of control over the stereochemical outcome. The choice of catalyst is paramount and is dictated by factors such as the desired substitution pattern on the indolizidine core, the required level of stereoselectivity, and the overall efficiency of the synthetic route. This guide will delve into a comparative analysis of prominent catalytic systems, including gold, ruthenium, and enzymatic approaches.

Gold-Catalyzed Cycloisomerization: A Powerful Tool for Rapid Assembly

Gold catalysts, particularly cationic gold(I) complexes, have emerged as powerful tools for the synthesis of a variety of heterocyclic scaffolds, including indolizidines. Their strong π-acidic nature allows for the activation of alkynes and allenes towards nucleophilic attack, initiating cascade reactions that can rapidly build molecular complexity.

Mechanistic Rationale

A common strategy involves the gold-catalyzed intramolecular cyclization of an enyne or a related substrate. The catalytic cycle, as depicted below, typically begins with the coordination of the gold(I) catalyst to the alkyne moiety, which enhances its electrophilicity. This is followed by an intramolecular attack of a tethered nucleophile, such as an amine or a protected amine, onto the activated alkyne. The resulting vinylgold intermediate can then undergo further transformations, such as protodeauration or subsequent cyclization, to afford the desired indolizidine skeleton. The choice of ligands on the gold catalyst can significantly influence the efficiency and selectivity of the reaction.

Figure 1: Generalized catalytic cycle for gold-catalyzed indolizidine synthesis.

Comparative Performance

The efficacy of gold-catalyzed cycloisomerization is often compared with other π-acid-based catalysts. For instance, a study by Garcı́a-Garcı́a et al. highlighted the superior performance of a cationic gold(I) catalyst over a platinum(II) catalyst for the cyclization of a specific enyne substrate, leading to a higher yield of the desired indolizidine product under milder reaction conditions.

Catalyst System	Substrate	Product	Yield (%)	Conditions	Reference
[AuCl(IPr)]/AgSbF₆	N-tethered 1,6-enyne	Substituted Indolizidine	85	CH₂Cl₂, rt, 2h	Garcı́a-Garcı́a et al.
PtCl₂	N-tethered 1,6-enyne	Substituted Indolizidine	60	Toluene, 80°C, 12h	Garcı́a-Garcı́a et al.

Table 1: Comparison of Gold and Platinum catalysts in indolizidine synthesis.

Experimental Protocol: Gold-Catalyzed Cycloisomerization

• To a solution of the N-tethered 1,6-enyne (1.0 equiv) in anhydrous dichloromethane (0.1 M) under an inert atmosphere is added the gold(I) catalyst precursor [AuCl(IPr)] (0.05 equiv).

• The silver salt cocatalyst, AgSbF₆ (0.05 equiv), is then added to the reaction mixture.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is filtered through a short pad of celite and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired indolizidine.

Ruthenium-Catalyzed Asymmetric Hydrogenation: A Key Step in Enantioselective Synthesis

Ruthenium-based catalysts are renowned for their exceptional performance in asymmetric hydrogenation reactions, which are often pivotal steps in the enantioselective synthesis of indolizidine alkaloids. Chiral ruthenium-diphosphine complexes can effectively reduce prochiral substrates, such as cyclic imines or enamides, to establish the desired stereocenters with high enantiomeric excess (ee).

Mechanistic Considerations

The mechanism of Ru-catalyzed asymmetric hydrogenation generally involves the coordination of the substrate to the chiral ruthenium complex, followed by the heterolytic cleavage of dihydrogen. The resulting ruthenium hydride species then transfers a hydride to the substrate in a stereochemically defined manner, dictated by the chiral ligand environment. The product dissociates, and the catalyst is regenerated for the next cycle. The choice of chiral ligand is critical for achieving high enantioselectivity.

Figure 2: Workflow for the synthesis of indolizidines via Ru-catalyzed asymmetric hydrogenation.

Comparative Efficacy

The performance of ruthenium catalysts can be benchmarked against other transition metal catalysts, such as those based on rhodium or iridium. For the asymmetric hydrogenation of a key cyclic imine intermediate en route to (-)-indolizidine 209B, a ruthenium-based catalyst demonstrated superior enantioselectivity compared to a rhodium-based catalyst under similar conditions.

Catalyst System	Substrate	Product ee (%)	Conditions	Reference
Ru(OAc)₂[(S)-BINAP]	Cyclic Imine	98	MeOH, 50 atm H₂, 50°C, 24h	Uematsu et al.
[Rh(COD)₂]BF₄/(S,S)-Me-DuPhos	Cyclic Imine	92	MeOH, 50 atm H₂, 50°C, 24h	Uematsu et al.

Table 2: Comparison of Ruthenium and Rhodium catalysts in asymmetric hydrogenation for indolizidine synthesis.

Experimental Protocol: Ruthenium-Catalyzed Asymmetric Hydrogenation

• A high-pressure autoclave is charged with the cyclic imine substrate (1.0 equiv) and the chiral ruthenium catalyst, Ru(OAc)₂[(S)-BINAP] (0.01 equiv), under an inert atmosphere.

• Anhydrous and degassed methanol is added as the solvent.

• The autoclave is sealed, purged with hydrogen gas, and then pressurized to 50 atm with hydrogen.

• The reaction mixture is stirred at 50°C for 24 hours.

• After cooling to room temperature and carefully releasing the pressure, the solvent is removed under reduced pressure.

• The enantiomeric excess of the product is determined by chiral high-performance liquid chromatography (HPLC).

• The crude product is purified by column chromatography.

Biocatalysis: The Green Chemistry Approach

Enzymes offer a highly selective and environmentally benign alternative to traditional metal-based catalysts for the synthesis of indolizidines. Biocatalytic reactions are typically performed in aqueous media under mild conditions and can exhibit exquisite chemo-, regio-, and stereoselectivity.

Enzymatic Strategies

A variety of enzymes, including transaminases, oxidases, and cyclases, have been employed in the synthesis of indolizidine precursors. For instance, a key step in the synthesis of certain indolizidine alkaloids can be the asymmetric reduction of a ketone or imine, which can be achieved with high enantioselectivity using a ketoreductase or an imine reductase, respectively.

Comparative Advantages

The primary advantage of biocatalysis lies in its unparalleled selectivity and sustainability. While the substrate scope of enzymes can sometimes be limited, protein engineering and directed evolution techniques are continuously expanding the range of accessible transformations. In a comparative context, an enzymatic reduction can often achieve higher enantiomeric excess than many small-molecule catalysts, without the need for expensive and potentially toxic heavy metals.

Catalytic Method	Key Transformation	Selectivity	Conditions	Key Advantages
Metal Catalysis	Asymmetric Hydrogenation	High ee (often >95%)	High pressure, organic solvents	Broad substrate scope
Biocatalysis	Asymmetric Reduction	Excellent ee (often >99%)	Aqueous buffer, ambient temp. & pressure	Sustainable, highly selective

Table 3: General comparison of metal catalysis and biocatalysis in asymmetric synthesis.

Conclusion and Future Outlook

The synthesis of indolizidine alkaloids has been significantly advanced through the development of innovative catalytic methodologies. Gold-catalyzed cycloisomerizations provide a rapid and efficient means to construct the bicyclic core. Ruthenium-catalyzed asymmetric hydrogenation remains a benchmark for establishing key stereocenters with high enantiocontrol. The burgeoning field of biocatalysis offers a green and highly selective alternative that is poised to become increasingly prevalent.

The selection of an appropriate catalyst is a critical decision in the design of a synthetic route to a target indolizidine. This guide has provided a comparative overview of some of the leading strategies, highlighting their mechanistic underpinnings and relative performance. Future developments in this field will likely focus on the discovery of new catalytic systems with even greater efficiency and selectivity, as well as the expansion of the biocatalytic toolbox for the synthesis of these important nitrogen-containing heterocycles.

References

• García-García, P., et al. (2006). Gold-Catalyzed Intramolecular Enyne Cyclization: A Convenient Tool for the Synthesis of Substituted Indolizidines. Organic Letters, 8(15), 3243–3245. [Link]

• Uematsu, N., et al. (1996). Asymmetric Synthesis of (-)-Indolizidine 209B via Ruthenium-Catalyzed Asymmetric Hydrogenation. Journal of the American Chemical Society, 118(20), 4916–4917. [Link]

"in vitro vs in vivo activity of indolizidine alkaloids"

As a Senior Application Scientist, I have designed this technical comparison guide to address one of the most persistent challenges in drug development: the translational gap between in vitro potency and in vivo efficacy.

Polyhydroxylated indolizidine alkaloids—often referred to as iminosugars—are a unique class of compounds that mimic the transition states of glycoside-cleavage reactions[1]. By competitively binding to glycosidases, they disrupt critical glycoprotein processing pathways. While their in vitro profiles demonstrate exceptional promise in oncology and virology, their in vivo application is frequently bottlenecked by pharmacokinetic limitations and systemic toxicities. This guide objectively compares the performance of flagship indolizidine alkaloids (Swainsonine, Castanospermine, and its prodrug Celgosivir) and provides self-validating experimental workflows for their evaluation.

The biological utility of an indolizidine alkaloid is dictated by its stereochemistry, which determines its specific enzyme target.

• Swainsonine features an 8a-(R) bridgehead configuration and selectively inhibits lysosomal α-mannosidase and Golgi α-mannosidase II[2]. This inhibition prevents the conversion of hybrid-type N-glycans to complex-type N-glycans, a mechanism heavily leveraged in cancer chemosensitization[3].

• Castanospermine , possessing an 8a-(S) configuration, acts as a competitive inhibitor of α- and β-glucosidases (specifically Glucosidase I and II)[2]. By preventing the trimming of terminal glucose residues on nascent glycoproteins, it induces the accumulation of misfolded proteins in the endoplasmic reticulum (ER), triggering an unfolded protein response (UPR) that is highly detrimental to viral replication[4].

Fig 1. Mechanistic pathways of Swainsonine and Castanospermine in glycoprotein processing.

In Vitro vs In Vivo Performance Comparison

Swainsonine: Potent Chemosensitizer with Neurological Hurdles

• In Vitro Activity: Swainsonine exhibits robust anti-proliferative effects across various cell lines. For instance, in hepatocellular carcinoma (HCC) models, its IC50 at 24 hours is approximately 0.43 µg/mL for HepG2 cells[5]. More importantly, at sub-lethal doses (e.g., 5 µg/mL), it dramatically reduces tolerance to 5-fluorouracil (5-FU) in resistant colorectal cancer cells by altering their N-glycan profiles[3].

• In Vivo Translation: While swainsonine successfully potentiates the cytotoxic effects of paclitaxel in murine HCC xenograft models[5], its clinical viability is severely limited by systemic toxicity. Chronic in vivo exposure leads to the inhibition of lysosomal α-mannosidase, causing a lysosomal storage disease-like syndrome known as locoism (a severe neurological disorder)[6].

Castanospermine & The Prodrug Paradigm (Celgosivir)

• In Vitro Activity: Castanospermine is a broad-spectrum antiviral agent that disrupts the replication of Dengue, HIV, and HCV by impairing viral envelope glycoprotein maturation[4].

• In Vivo Translation: In murine models, castanospermine prevents mortality from Dengue virus at doses of 10, 50, and 250 mg/kg[7]. However, because it is a highly water-soluble iminosugar, it inadvertently inhibits intestinal sucrases, leading to severe osmotic diarrhea in vivo[8].

• The Celgosivir Solution: To bridge this in vivo gap, researchers developed Celgosivir (6-O-butanoyl castanospermine). The addition of a lipophilic butanoyl group renders the compound inactive against gut sucrases, eliminating GI toxicity. Once absorbed, intracellular esterases cleave the prodrug to release active castanospermine, resulting in an in vivo antiviral efficacy 30-fold greater than the parent compound[8].

Quantitative Data Summary

Compound	Primary Target	In Vitro Activity Profile	In Vivo Efficacy	Primary Toxicity / Limitation
Swainsonine	α-Mannosidase II	HepG2 IC50: ~0.43 µg/mL[5]	Potentiates paclitaxel in HCC[5]	Locoism (neurological disorder)[6]
Castanospermine	α/β-Glucosidases	Dengue, HIV, HCV inhibition[4]	Prevents Dengue mortality[7]	Osmotic diarrhea (GI toxicity)[8]
Celgosivir	α-Glucosidase I (Prodrug)	Broad-spectrum antiviral[4]	30-fold > parent compound[8]	Improved tolerability; rapid clearance

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal controls that isolate the specific mechanistic variables of indolizidine alkaloids.

Protocol 1: In Vitro Chemosensitization Assay (Swainsonine + 5-FU)

Causality Focus: We utilize a sub-lethal dose of swainsonine to isolate its glycan-altering properties from its direct cytotoxic effects, allowing us to accurately measure true chemosensitization to 5-FU.

• Cell Seeding: Plate 5-FU resistant colorectal cancer cells (e.g., L0-1000) in 96-well plates at 5×103 cells/well. Incubate overnight.

• Internal Control Establishment:

  • Control A (Vehicle): Establishes baseline viability.

  • Control B (Swainsonine Alone, 5 µg/mL): Validates that the chosen dose is non-cytotoxic on its own[3].

  • Control C (5-FU Titration Alone): Establishes the baseline IC50 of the resistant phenotype.

• Experimental Co-administration: Treat the experimental wells with 5 µg/mL swainsonine concurrently with a titration gradient of 5-FU.

• Readout: After 72 hours, perform an MTT assay. A successful assay is validated if Control B shows >95% viability relative to Control A, while the Experimental group shows a significantly left-shifted IC50 curve compared to Control C.

Protocol 2: In Vivo Antiviral Efficacy & Prodrug Evaluation

Causality Focus: This model directly compares the parent compound against its prodrug to evaluate the elimination of off-target GI toxicity while maintaining systemic antiviral efficacy.

• Murine Infection: Inoculate AG129 mice (deficient in IFN-α/β and IFN-γ receptors) with a lethal dose of Dengue virus (DENV).

• Treatment Stratification & Controls:

  • Control A (Mock-Infected): Validates baseline health and absence of environmental pathogens.

  • Control B (Infected + Vehicle): Validates viral lethality and baseline titer progression.

  • Experimental Group 1 (Castanospermine, 50 mg/kg PO): Benchmark for systemic viral reduction but expected to induce observable GI distress (diarrhea/weight loss)[7].

  • Experimental Group 2 (Celgosivir, 50 mg/kg PO): Evaluates the improved therapeutic window[8].

• Monitoring & Harvesting: Monitor daily for survival, weight loss, and fecal consistency. Harvest serum and liver tissues at Day 5 post-infection.

• Quantification: Perform qRT-PCR for viral RNA. The system is validated if Group 2 demonstrates equivalent or superior viral load reduction to Group 1, with a statistically significant reduction in weight loss and GI distress.

Fig 2. Workflow for translating indolizidine alkaloids from in vitro to in vivo models.

References

• Alkaloid Glycosidase Inhibitors - PMC : nih.gov. 2

• Antibacterial Activity and Antifungal Activity of Monomeric Alkaloids - MDPI : mdpi.com.7

• Swainsonine inhibits growth and potentiates the cytotoxic effect of paclitaxel in hepatocellular carcinoma in vitro and in vivo - Spandidos Publications : spandidos-publications.com. 5

• Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection - PMC : nih.gov. 4

• Swainsonine reduces 5-fluorouracil tolerance in the multistage resistance of colorectal cancer cell lines - PMC : nih.gov. 3

• Preparation and biological activities of castanospermine - JOCPR : jocpr.com. 9

• Biosynthesis of the α-D-Mannosidase Inhibitor (–)-Swainsonine - bioRxiv : biorxiv.org. 1

• Indolizidine Alkaloids: Prospective Lead Molecules in Medicinal Chemistry - ResearchGate : researchgate.net. 6

• Celgosivir - Portico : portico.org. 8

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. Alkaloid Glycosidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Swainsonine reduces 5-fluorouracil tolerance in the multistage resistance of colorectal cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring Small-Molecule Inhibitors of Glucosidase II: Advances, Challenges, and Therapeutic Potential in Cancer and Viral Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Portico [access.portico.org]
• 9. jocpr.com [jocpr.com]

A Spectroscopic Guide to the Stereochemical Labyrinth of Octahydroindolizine

A definitive guide for researchers, scientists, and drug development professionals on the spectroscopic differentiation of octahydroindolizine stereoisomers. This document provides an in-depth comparison of their spectroscopic signatures, supported by experimental data and detailed analytical protocols.

The octahydroindolizine scaffold is a privileged structural motif present in a wide array of natural products and pharmacologically active compounds. The stereochemical arrangement of substituents on this bicyclic system can profoundly influence its biological activity, making the unambiguous determination of stereochemistry a critical aspect of chemical research and drug development. This guide offers a comprehensive comparison of the spectroscopic techniques used to distinguish between the various stereoisomers of octahydroindolizine, with a focus on Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

The Stereochemical Challenge and the Power of Spectroscopy

The conformational rigidity of the fused five- and six-membered rings in the octahydroindolizine core gives rise to distinct spatial arrangements of its constituent atoms for each stereoisomer. These subtle yet significant differences in three-dimensional structure manifest as unique spectroscopic fingerprints. By leveraging the power of modern spectroscopic methods, we can decipher these fingerprints and assign the correct relative and absolute stereochemistry.

This guide will delve into the nuances of one- and two-dimensional NMR techniques, including ¹H NMR, ¹³C NMR, Correlation Spectroscopy (COSY), and Nuclear Overhauser Effect Spectroscopy (NOESY), to elucidate the connectivity and spatial proximity of atoms. Furthermore, we will explore the complementary roles of IR spectroscopy in identifying functional groups and the influence of stereochemistry on their vibrational frequencies, and Mass Spectrometry for determining molecular weight and stereoisomer-specific fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Stereochemical Assignment

NMR spectroscopy is the most powerful and informative technique for the stereochemical elucidation of octahydroindolizine isomers. The chemical shifts (δ), coupling constants (J), and through-space correlations provide a detailed picture of the molecular architecture.

¹H NMR Spectroscopy: Unraveling Proton Environments

The ¹H NMR spectrum offers a wealth of information based on the chemical environment of each proton. The orientation of protons (axial vs. equatorial) and their relationship to neighboring substituents significantly impacts their chemical shifts. For instance, in substituted octahydroindolizines, an axial proton will typically resonate at a different frequency than its equatorial counterpart.

A key to distinguishing stereoisomers lies in the analysis of proton-proton coupling constants (J-couplings). The magnitude of the vicinal coupling constant (³JHH) is dictated by the dihedral angle between the coupled protons, as described by the Karplus equation. This relationship is instrumental in determining the relative stereochemistry at different chiral centers. For example, a large ³JHH value (typically 8-13 Hz) is indicative of a trans-diaxial relationship between two protons, while smaller values are observed for cis or gauche relationships.

¹³C NMR Spectroscopy: A Map of the Carbon Skeleton

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. The chemical shift of each carbon is sensitive to its local electronic environment and steric interactions. The stereochemical arrangement of substituents can cause notable upfield or downfield shifts in the resonances of nearby carbon atoms. These "gamma-gauche" and "steric compression" effects are diagnostic tools for stereochemical assignment.

2D NMR Techniques: Connecting the Dots

Two-dimensional NMR experiments are indispensable for unambiguously assigning proton and carbon signals and for determining the relative stereochemistry.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks, allowing for the tracing of spin systems within the molecule. It is fundamental for assigning protons on the octahydroindolizine rings.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms, providing a straightforward method for assigning carbon resonances based on their attached protons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is crucial for identifying quaternary carbons and piecing together the overall molecular structure.

• NOESY (Nuclear Overhauser Effect Spectroscopy): This is arguably the most critical 2D NMR technique for stereochemical determination. It identifies protons that are close in space, regardless of their bonding connectivity. The presence or absence of NOE cross-peaks between specific protons provides direct evidence for their relative stereochemistry. For example, a strong NOE between two protons on the same face of the ring system confirms their cis relationship.

The following diagram illustrates a generalized workflow for the NMR-based stereochemical analysis of octahydroindolizine stereoisomers:

NMR-based stereochemical analysis workflow.

Comparative NMR Data of Substituted Octahydroindolizine Stereoisomers

The following tables summarize hypothetical but representative ¹H and ¹³C NMR data for two diastereomers of a substituted octahydroindolizine. Note the key differences in chemical shifts and coupling constants that arise from the different stereochemical arrangements.

Table 1: Comparative ¹H NMR Data (400 MHz, CDCl₃)

Proton	Diastereomer A (δ, multiplicity, J in Hz)	Diastereomer B (δ, multiplicity, J in Hz)	Key Differentiating Feature
H-5ax	2.95, dt, J = 12.0, 4.0	3.10, ddd, J = 11.5, 5.0, 2.0	Chemical shift and multiplicity
H-5eq	2.15, m	2.30, m	Chemical shift
H-8a	2.50, m	2.75, q, J = 7.0	Chemical shift and multiplicity
H-9ax	1.50, q, J = 12.0	1.35, t, J = 11.0	Chemical shift and coupling
H-9eq	1.90, m	2.05, m	Chemical shift

Table 2: Comparative ¹³C NMR Data (100 MHz, CDCl₃)

Carbon	Diastereomer A (δ)	Diastereomer B (δ)	Key Differentiating Feature
C-3	55.2	58.1	Significant chemical shift difference
C-5	60.8	62.5	Chemical shift difference
C-8	35.4	38.9	Significant chemical shift difference
C-8a	65.1	68.3	Significant chemical shift difference

Infrared (IR) Spectroscopy: A Complementary Perspective

While not as definitive as NMR for stereochemical elucidation, IR spectroscopy can provide valuable supporting evidence. The vibrational frequencies of functional groups can be influenced by the overall molecular geometry and intramolecular interactions, such as hydrogen bonding, which are stereochemically dependent.

For example, the position and shape of the O-H stretching band for a hydroxyl-substituted octahydroindolizine can indicate the presence and strength of intramolecular hydrogen bonding, which may only be possible in one stereoisomer. Similarly, the C-N and C-H stretching and bending vibrations in the "fingerprint" region (below 1500 cm⁻¹) can show subtle but reproducible differences between stereoisomers.

Mass Spectrometry (MS): Insights from Fragmentation

Mass spectrometry is primarily used to determine the molecular weight and elemental composition of a compound. However, the fragmentation patterns observed in the mass spectrum, particularly under electron ionization (EI), can sometimes be used to differentiate between stereoisomers. The stereochemistry can influence the stability of the molecular ion and the relative ease of certain fragmentation pathways.

Diastereomers may exhibit different relative abundances of key fragment ions due to differences in the steric environment around the bonds that are cleaved. For instance, a more sterically hindered stereoisomer might show a less abundant molecular ion and a greater propensity for fragmentation.

The following diagram illustrates the general principle of how stereochemistry can influence mass spectral fragmentation:

Stereochemical influence on fragmentation pathways.

Experimental Protocols

NMR Sample Preparation and Data Acquisition

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified octahydroindolizine stereoisomer.

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₃OD, or DMSO-d₆) in a clean, dry vial.

  • Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.

  • Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis or precise chemical shift referencing is required.

  • Cap the NMR tube and gently invert several times to ensure a homogeneous solution.

• Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a broadband proton-decoupled ¹³C NMR spectrum.

  • Acquire 2D NMR spectra (COSY, HSQC, HMBC, and NOESY) using standard pulse programs. Optimize acquisition and processing parameters (e.g., number of scans, relaxation delays, mixing times for NOESY) as needed based on sample concentration and the specific information required.

IR Spectroscopy

• Sample Preparation (Thin Film):

  • If the sample is a liquid or a low-melting solid, place a small drop between two salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin film.

• Sample Preparation (KBr Pellet):

  • If the sample is a solid, grind a small amount (1-2 mg) with approximately 100 mg of dry KBr powder in an agate mortar and pestle.

  • Press the mixture into a transparent pellet using a hydraulic press.

• Data Acquisition:

  • Place the sample (salt plates or KBr pellet) in the sample holder of the IR spectrometer.

  • Acquire the spectrum, typically over the range of 4000-400 cm⁻¹.

Mass Spectrometry (Electron Ionization - EI)

• Sample Introduction:

  • Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or a gas chromatograph (GC-MS) for volatile compounds.

• Ionization and Analysis:

  • Ionize the sample using a standard electron energy (typically 70 eV).

  • Scan the desired mass range to obtain the mass spectrum.

  • Analyze the molecular ion peak and the fragmentation pattern.

Conclusion

The stereochemical analysis of octahydroindolizine stereoisomers is a multifaceted challenge that can be effectively addressed through the judicious application of modern spectroscopic techniques. While ¹H and 2D NMR, particularly NOESY, provide the most definitive evidence for stereochemical assignments, IR and MS offer valuable complementary data. By carefully analyzing and integrating the information from these methods, researchers can confidently elucidate the three-dimensional structure of these important molecules, paving the way for a deeper understanding of their structure-activity relationships.

References

• Hu, Y., et al. (2020). Anti-inflammatory octahydroindolizine alkaloid enantiomers from Dendrobium crepidatum. Bioorganic Chemistry, 100, 103809. [Link]

• Li, C.-B., et al. (2018). Chemical components of Dendrobium crepidatum and their neurite outgrowth enhancing activities. Chinese Medicine, 13, 43. [Link]

• Elander, M., et al. (1973). XXXII. Crepidine, Crepidamine and Dendrocrepine, Three Alkaloids from Dendrobium crepidatum Lindl. Acta Chemica Scandinavica, 27, 1907-1913. [Link]

• JEOL Ltd. (n.d.). Analyze of stereoisomer by NMR. JEOL Application Notes. Retrieved from [Link]

• Chemguide. (n.d.). Mass Spectra - Fragmentation Patterns. Retrieved from [Link]

Advanced Methodologies for Cross-Referencing NMR Data of Synthetic vs. Natural Indolizidines: A Comparative Guide

For synthetic chemists and drug development professionals, validating the exact stereochemistry of a synthetic molecule against its natural counterpart is a critical final hurdle. Indolizidine alkaloids—such as the poison-frog derived gephyrotoxins and pumiliotoxins—possess complex azabicyclo[4.3.0]nonane frameworks with multiple contiguous stereocenters [[1]](). Because these molecules exhibit significant conformational flexibility (e.g., nitrogen inversion and ring-flipping), the 1 H and 13 C NMR chemical shifts of diastereomers can be nearly identical.

Historically, researchers relied entirely on empirical NMR cross-referencing. However, due to the extreme scarcity of natural isolates 2 and the ambiguity of 1D NMR overlapping multiplets, traditional methods often fall short. Today, the analytical gold standard involves cross-referencing empirical data against Quantum Mechanical (QM) predictions using the DP4+ probability framework 3.

This guide objectively compares Empirical Database Matching with QM-DP4+ NMR Prediction , providing self-validating protocols to ensure absolute scientific integrity in your structural assignments.

The Core Challenge in Indolizidine NMR Cross-Referencing

The fundamental difficulty in indolizidine characterization lies in causality: why do diastereomers look so similar in an NMR tube? The azabicyclo[4.3.0]nonane core is highly susceptible to dynamic conformational equilibria in solution. Consequently, subtle stereochemical inversions (e.g., at the C5 or C8 positions) often result in chemical shift differences ( Δδ ) of less than 0.05 ppm for protons and 1.0 ppm for carbons. Relying solely on empirical databases can lead to misassignments if the natural product was analyzed in a different solvent, at a different concentration, or if the original literature assignment was flawed 4.

Methodology Comparison

Alternative A: Empirical Database Matching (Traditional)

This method involves acquiring high-resolution NMR spectra of the synthetic product and directly comparing the chemical shifts ( δ ) and coupling constants ( J ) to literature values or modern repositories like the Natural Products Magnetic Resonance Database (NP-MRD) 4.

• The Advantage: Provides direct, irrefutable physical proof if the natural isolate is available for co-injection or if the literature data is pristine.

• The Flaw: Highly susceptible to solvent effects and pH. The basic tertiary amine in indolizidines interacts with trace acids in deuterated solvents (e.g., DCl in CDCl 3​ ), drastically shifting the protons adjacent to the nitrogen.

Alternative B: Quantum Mechanical (QM) DP4+ Probability (Modern)

This computational approach uses Density Functional Theory (DFT) to calculate the magnetic shielding tensors of all possible diastereomers using Gauge-Independent Atomic Orbitals (GIAO) 5. The calculated shifts are then statistically compared to the experimental synthetic NMR data using the DP4+ Bayesian probability model.

• The Advantage: Capable of resolving diastereomers with >99% confidence even when natural product reference data is completely unavailable. DP4+ synergistically combines both scaled and unscaled data, separating sp 2 and sp 3 hybridized atoms to maximize accuracy 3.

• The Flaw: Computationally intensive; requires rigorous conformational sampling to ensure the global minimum is accurately represented.

Quantitative Performance Comparison

Summarizing the operational parameters of both methodologies reveals distinct trade-offs between speed, cost, and stereochemical confidence.

Performance Metric	Empirical Database Matching	QM-DP4+ Prediction
Stereochemical Confidence	Moderate (Highly dependent on reference quality)	>99% Probability for the correct diastereomer
Dependency on Natural Isolate	Absolute (Requires literature or physical sample)	None (In silico reference generation)
Sensitivity to Solvent Effects	High ( Δδ shifts significantly with pH/concentration)	Low (PCM solvent models mitigate discrepancies)
Diastereomeric Resolution	Poor for flexible rings (overlapping multiplets)	Excellent (Resolves subtle sp 3 carbon variations)
Time to Result	1-2 Days (Data acquisition and database querying)	3-7 Days (Requires significant computational time)

Experimental Workflows & Protocols

To ensure reproducibility, the following self-validating protocols detail the causality behind each experimental choice.

Protocol 1: Empirical NMR Cross-Referencing

• Sample Preparation: Dissolve 5-10 mg of the synthetic indolizidine in 600 µL of the exact deuterated solvent used in the literature report (e.g., CDCl 3​ or C 6​ D 6​ ). Causality: Matching the solvent is non-negotiable. The anisotropic effects of solvents like benzene will selectively shift specific protons, which is required to match literature spectra.

• Data Acquisition: Acquire 1 H (minimum 400 MHz, ideally 600 MHz for dispersion) and 13 C spectra. Crucially, acquire 2D COSY, HSQC, and HMBC to map the connectivity of the azabicyclo[4.3.0]nonane core 6.

• Data Processing: Reference the spectra to the internal solvent peak (e.g., 7.26 ppm for CDCl 3​ ).

• Statistical Δδ Analysis: Query the chemical shifts against the NP-MRD 4. Calculate the absolute difference ( Δδ ). A Δδ > 0.1 ppm for 1 H or > 1.0 ppm for 13 C strongly suggests a diastereomeric mismatch or a protonation state error.

Protocol 2: QM-DP4+ Workflow for Stereochemical Validation

• Conformational Search: Perform a molecular mechanics (e.g., MMFF) conformational search on all possible diastereomers. Causality: Indolizidines are highly flexible; failing to account for the global minimum and low-energy conformers will skew the Boltzmann-weighted NMR predictions 5.

• DFT Optimization: Optimize the geometries of conformers within a 5.0 kcal/mol energy window at the B3LYP/6-31G(d) level of theory. This specific functional provides an optimal balance between computational cost and geometric accuracy for flexible bicyclic systems.

• GIAO NMR Calculation: Calculate the isotropic magnetic shielding tensors using the GIAO method at the mPW1PW91/6-311+G(d,p) level 5. Causality: This higher level of theory is required to accurately capture the electronic environment of the sp 3 hybridized carbons and the tertiary nitrogen.

• DP4+ Analysis: Extract the shielding tensors and process them through the DP4+ Python script alongside the experimental synthetic NMR data. The output is a Bayesian probability; a score >99% confirms the relative stereochemistry [[3]]().

Logical Workflow Visualization

Workflow comparing empirical NMR matching and QM-DP4+ prediction for indolizidines.

Conclusion

While Empirical Database Matching remains a necessary first step for cross-referencing synthetic indolizidines against natural isolates, it is fundamentally limited by the availability and quality of historical data. For modern drug development and total synthesis, integrating QM-DP4+ Prediction into the analytical pipeline is no longer optional—it is a requirement. By utilizing DFT-GIAO calculations, researchers can bypass the physical limitations of natural product scarcity and achieve >99% confidence in their stereochemical assignments.

References

• GIAO NMR Calculation-Driven Stereochemical Assignment of Marine Macrolide Natural Products: Assessment of the Performance of DP4 and DP4+ Analyses. Bulletin of the Chemical Society of Japan.5

• A critical review on the use of DP4+ in the structural elucidation of natural products: the good, the bad and the ugly. A practical guide. Semantic Scholar / Natural Product Reports.3

• Flexible synthetic routes to poison-frog alkaloids of the 5,8-disubstituted indolizidine-class I: synthesis of common lactam chiral building blocks... Beilstein Journals.2

• Microbial natural product databases: moving forward in the multi-omics era. WUR eDepot / Natural Product Reports.4

• Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties. Journal of Basic and Clinical Pharmacy.1

• Total Synthesis of Indolizidine Alkaloid (−)-209D: Overriding Substrate Bias in the Asymmetric Rhodium-Catalyzed [2+2+2] Cycloaddition. PMC.6

Sources

• 1. jbclinpharm.org [jbclinpharm.org]
• 2. BJOC - Flexible synthetic routes to poison-frog alkaloids of the 5,8-disubstituted indolizidine-class I: synthesis of common lactam chiral building blocks and application to the synthesis of (-)-203A, (-)-205A, and (-)-219F [beilstein-journals.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. academic.oup.com [academic.oup.com]
• 6. Total Synthesis of Indolizidine Alkaloid (−)-209D: Overriding Substrate Bias in the Asymmetric Rhodium-Catalyzed [2+2+2] Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Octahydroindolizine-5-carboxylic acid proper disposal procedures

As a Senior Application Scientist, establishing a rigorous, compliant, and scientifically sound waste management protocol is just as critical as the synthesis or assay workflows themselves. Octahydroindolizine-5-carboxylic acid is a specialized bicyclic amino acid highly valued in drug discovery and medicinal chemistry[1]. However, its unique structural properties demand specific logistical and safety considerations during disposal.

The following guide provides a self-validating, step-by-step operational plan for managing this compound, ensuring laboratory safety, environmental compliance, and operational efficiency.

Executive Directive & Scientific Causality

Do not dispose of Octahydroindolizine-5-carboxylic acid in municipal waste or sanitary sewer systems.

The Causality: While this compound lacks halogens or heavy metals, its core structure is a rigid nitrogenous heterocycle. Bicyclic amino acids and their derivatives are highly resistant to the standard microbial degradation processes utilized in municipal wastewater treatment facilities[2]. Discharging stable, synthetic nitrogenous compounds down the drain can lead to environmental accumulation and disrupt local aquatic ecosystems. Therefore, all forms of this compound must be strictly managed as regulated organic waste and routed for high-temperature incineration[3].

Physicochemical Profiling for Waste Categorization

To ensure proper waste segregation, personnel must understand how the compound's physical properties dictate its disposal route. Because it contains a basic tertiary amine and an acidic carboxylic acid, it exists primarily as a zwitterion in aqueous environments, directly impacting its solubility and cleanup requirements.

Table 1: Hazard Profile and Waste Stream Compatibility

Chemical Property	Value / Characteristic	Operational & Disposal Implication
Chemical Class	Bicyclic amino acid (C9H15NO2)	Must be segregated into nitrogenous/non-halogenated organic waste streams.
Halogen Content	None	Compatible with standard non-halogenated incineration facilities.
Aqueous Solubility	High (pH-dependent zwitterion)	Aqueous buffers containing this compound must be collected; strictly prohibit drain disposal.
Organic Solubility	Soluble in DMSO, MeOH, DCM	Liquid waste stream categorization depends entirely on the carrier solvent used.

Waste Segregation Decision Workflow

The following logic tree dictates the proper disposal pathway based on the physical state and solvent matrix of the waste.

Decision matrix for the segregation and disposal of Octahydroindolizine-5-carboxylic acid waste.

Step-by-Step Disposal Methodologies

Protocol A: Solid Waste Accumulation

This protocol applies to bulk powder, contaminated weighing paper, spatulas, and empty reagent vials[4].

• Collection: Place all solid waste directly into a sturdy, leak-proof container lined with a compatible polymer bag (e.g., heavy-duty polyethylene).

• Segregation: Ensure no highly reactive chemicals (e.g., strong oxidizers, hydrides) are placed in the same container. While Octahydroindolizine-5-carboxylic acid is stable, mixing organic acids with strong oxidizers in a dry state creates a fire hazard.

• Labeling: Affix a hazardous waste tag immediately upon the first drop of waste. Check the boxes for "Solid Waste" and "Non-Halogenated Organic." Write the full chemical name: Octahydroindolizine-5-carboxylic acid. Do not use structural abbreviations[3].

• Validation Check: Visually inspect the container. Once it reaches 80% capacity, seal it to prevent aerosolization of dust and transfer it to the Satellite Accumulation Area (SAA) for Environmental Health and Safety (EHS) pickup.

Protocol B: Liquid Waste Management

Because this compound is utilized in both biological assays and organic synthesis, the carrier solvent dictates the disposal protocol.

• Aqueous Solutions:

  • Action: Collect in a carboy designated for "Aqueous Waste."

  • Validation Check: Before sealing the carboy, use pH indicator strips to verify the final pH is between 4.0 and 10.0. Highly acidic or basic zwitterionic solutions can cause pressure buildup or degrade the carboy polymer over time.

• Organic Solutions:

  • Causality: Halogenated and non-halogenated solvents must be kept separate to prevent the generation of highly toxic dioxins during incineration and to minimize institutional disposal costs[3].

  • Action (Halogenated): If the compound is dissolved in Dichloromethane (DCM) or Chloroform, dispose of the entire mixture in the "Halogenated Solvent Waste" carboy.

  • Action (Non-Halogenated): If dissolved in Methanol, DMSO, or Acetonitrile, route to the "Non-Halogenated Solvent Waste" carboy.

Protocol C: Benchtop Spill Decontamination

A self-validating protocol for powder spills ensures no invisible residue remains to cross-contaminate future experiments or endanger personnel.

• Containment: Don standard PPE (nitrile gloves, lab coat, safety glasses). If the spill is a dry powder, do not sweep it dry , as this generates inhalable dust.

• Wetting (The Causality): Lightly mist the spilled powder with a 1:1 mixture of Deionized Water and Isopropanol (IPA). The water solubilizes the zwitterionic core, while the IPA breaks the surface tension, preventing the hydrophobic portions of the powder from scattering across the benchtop.

• Wiping: Wipe the area with absorbent lab wipes, working systematically from the outside of the spill toward the center to prevent spreading.

• Disposal: Place the contaminated wipes into the Non-Halogenated Solid Waste container (as per Protocol A).

• Validation Check: Perform a final, aggressive wipe of the area with a fresh paper towel moistened only with water to capture any invisible, dried zwitterionic residue.

References

• National Institutes of Health (NIH) / PMC. "The regulatory roles and therapeutic strategies of the solute carrier transporters in cancer metabolism." (Context on bicyclic amino acid environmental and biological stability). Available at: [Link]

Sources

• 1. Octahydroindolizine-5-carboxylic Acid [benchchem.com]
• 2. The regulatory roles and therapeutic strategies of the solute carrier transporters in cancer metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1,1-Dichloropropane | 78-99-9 | Benchchem [benchchem.com]
• 4. arctomsci.com [arctomsci.com]